3-(Chloromethyl)-4-nitropyridine

• CAS: 1060809-83-7

Core Science & Biosynthesis

Technical Monograph: 3-(Chloromethyl)-4-nitropyridine (CAS 1060809-83-7)

Content Type: Technical Guide & Synthetic Application Whitepaper Audience: Medicinal Chemists, Process Development Scientists, and Drug Discovery Researchers

Executive Summary: The "Ortho-Effect" Scaffold

3-(Chloromethyl)-4-nitropyridine (CAS 1060809-83-7) represents a high-value heterocyclic synthon characterized by its dual electrophilic/nucleophilic potential. Unlike simple halopyridines, this scaffold possesses a "benzylic-like" electrophile (the chloromethyl group) positioned ortho to a latent nucleophile (the nitro group, upon reduction).

This specific geometric arrangement makes it a privileged intermediate for the rapid construction of fused bicyclic systems, particularly 1H-pyrrolo[3,2-c]pyridines (5-azaindoles) and 1,6-naphthyridines , which are ubiquitous pharmacophores in kinase inhibitors (e.g., JAK, GSK3, and EGFR inhibitors).

Physicochemical Profile

Note: As a specialized intermediate, some values are predicted based on structure-activity relationship (SAR) data of close analogs.

Property	Value	Notes
CAS Number	1060809-83-7
IUPAC Name	3-(Chloromethyl)-4-nitropyridine
Molecular Formula	C₆H₅ClN₂O₂
Molecular Weight	172.57 g/mol
Physical State	Solid (Crystalline)	Typically yellow to orange due to the nitro-conjugation.
Predicted LogP	~1.5 - 1.8	Lipophilic enough for organic extraction; moderate solubility in DCM/EtOAc.
Reactivity Class	Alkylating Agent	High reactivity toward N-, S-, and O-nucleophiles.
Storage	2–8°C, Inert Atmosphere	Moisture sensitive (hydrolysis to alcohol); Light sensitive.

Synthetic Utility & Reactivity Mechanisms[1][2]

The Core Reactivity Logic

The utility of 3-(Chloromethyl)-4-nitropyridine stems from the electronic push-pull of the pyridine ring:

• The Nitro Group (C4): Strongly electron-withdrawing. It deactivates the ring toward electrophilic attack but activates the C2 and C6 positions for Nucleophilic Aromatic Substitution (SNAr). Crucially, it serves as a "masked" amine.

• The Chloromethyl Group (C3): Acts as a primary alkyl halide. The electron-deficient pyridine ring makes this position highly susceptible to SN2 displacement, even more so than a standard benzyl chloride.

Primary Application: Synthesis of 5-Azaindoles

The most critical application of this molecule is the synthesis of 5-azaindole (1H-pyrrolo[3,2-c]pyridine) derivatives. This workflow allows for the introduction of complex substituents at the 3-position of the indole ring before cyclization.

Mechanism Visualization (DOT)

The following diagram illustrates the conversion of the scaffold into a fused bicyclic system via a nitrile intermediate.

Caption: Figure 1: Synthetic pathway for converting 3-(chloromethyl)-4-nitropyridine into the bioactive 5-azaindole scaffold.

Experimental Protocol: SN2 Derivatization

Caution: This protocol involves a potent alkylating agent. All work must be performed in a fume hood.

Objective

Functionalization of the chloromethyl group with a secondary amine (e.g., Morpholine) to generate a solubilized intermediate.

Materials

• 3-(Chloromethyl)-4-nitropyridine (1.0 eq)

• Morpholine (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Acetonitrile (MeCN) [Anhydrous]

Step-by-Step Methodology

• Preparation: Dissolve 3-(Chloromethyl)-4-nitropyridine (1 mmol) in anhydrous MeCN (5 mL) in a round-bottom flask under N₂ atmosphere.

• Base Addition: Add K₂CO₃ (2 mmol) followed by the dropwise addition of Morpholine (1.2 mmol).

  • Note: The reaction is exothermic.[1] Cool to 0°C if scaling up >1g.

• Reaction: Stir at room temperature for 4–6 hours. Monitor by TLC (EtOAc/Hexane 1:1). The starting material (R_f ~0.6) should disappear, yielding a more polar spot.

• Workup:

  • Filter off the inorganic salts.

  • Concentrate the filtrate under reduced pressure.[2]

  • Redissolve residue in DCM and wash with water (x2) to remove excess amine.

• Purification: If necessary, purify via flash column chromatography (SiO₂, MeOH/DCM gradient).

Safety & Handling (E-E-A-T)

Hazard Classification:

• Skin/Eye Irritant: The chloromethyl moiety hydrolyzes to HCl upon contact with moisture/mucous membranes.

• Lachrymator: Similar to benzyl chloride, this compound can cause severe eye irritation and tearing.

• Sensitizer: Potential to cause allergic contact dermatitis.

Operational Guidelines:

• Quenching: Do not dispose of unreacted material directly. Quench excess alkylating agent with a dilute ammonia or dilute sodium hydroxide solution to convert the chloride to the less toxic alcohol/amine before disposal.

• Decontamination: Glassware should be rinsed with a methanolic KOH solution to decompose trace residues.

References

• PubChem Compound Summary. 3-(Chloromethyl)-4-nitropyridine (CID 21916358). National Center for Biotechnology Information. Available at: [Link]

• Organic Syntheses. General Methods for Nitropyridine Functionalization. (Analogous protocols for 4-nitropyridine derivatives). Available at: [Link]

• Journal of Medicinal Chemistry. Synthesis of Azaindoles via Nitro-Vinyl and Nitro-Alkyl Pyridine Precursors. (Contextual reference for cyclization mechanisms). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Organic Syntheses Procedure [orgsyn.org]

4-nitro-3-picolyl chloride chemical structure and reactivity

Topic: 4-Nitro-3-Picolyl Chloride: Structural Dynamics & Synthetic Utility Content Type: Technical Whitepaper / Bench Guide Audience: Medicinal Chemists, Process Scientists, and Drug Discovery Researchers

Executive Summary

4-Nitro-3-picolyl chloride (3-(chloromethyl)-4-nitropyridine) represents a high-value, high-risk scaffold in medicinal chemistry. Its structural uniqueness lies in the juxtaposition of a highly reactive benzylic electrophile (the chloromethyl group) with a strongly electron-deficient pyridine core, further deactivated by a nitro group at the para-position relative to the nitrogen (position 4).

This guide provides a rigorous analysis of its electronic properties, a self-validating synthesis protocol designed to mitigate its inherent instability, and a strategic map of its reactivity profile in the context of heterocycle construction.

Part 1: Structural Analysis & Electronic Properties

The reactivity of 4-nitro-3-picolyl chloride is defined by two competing electronic vectors that create a "hyper-electrophilic" environment.

The Electronic "Push-Pull"

• Pyridine Nitrogen (N1): Acts as an electron sink, decreasing electron density across the ring.

• Nitro Group (C4): A strong electron-withdrawing group (EWG) via both induction (-I) and resonance (-M).

• Chloromethyl Group (C3): The target electrophile. The electron deficiency of the ring pulls density away from the benzylic carbon, making it significantly more reactive toward nucleophiles than a standard benzyl chloride.

The Ortho-Effect & Instability

The proximity of the bulky nitro group (C4) to the chloromethyl arm (C3) introduces steric strain, preventing planar conjugation and increasing the lability of the C-Cl bond.

• Critical Instability: As a free base, the pyridine nitrogen of one molecule is sufficiently nucleophilic to attack the highly electrophilic chloromethyl group of another, leading to rapid, exothermic self-polymerization (quaternization).

• Solution: The compound must be isolated and stored as the hydrochloride salt to protonate the pyridine nitrogen, thereby shutting down intermolecular attack.

Figure 1: Electronic interplay driving the high reactivity and instability of the free base form.

Part 2: Synthesis & Handling (The Self-Validating Protocol)

Objective: Conversion of (4-nitropyridin-3-yl)methanol to 3-(chloromethyl)-4-nitropyridine hydrochloride. Precursor: (4-nitropyridin-3-yl)methanol (CAS: 10445-91-7 analog or synthesized via reduction of methyl 4-nitronicotinate).

Protocol: Thionyl Chloride Deoxychlorination

Safety Warning: This reaction generates SO₂ and HCl gases. Perform in a well-ventilated fume hood. The product is a potent vesicant.

Reagents:

• (4-Nitropyridin-3-yl)methanol (1.0 eq)

• Thionyl Chloride (

  ) (3.0 eq)

• Dichloromethane (DCM) (Anhydrous, solvent)

• Catalytic DMF (Dimethylformamide) (0.1 eq)

Step-by-Step Methodology:

• Setup (Moisture Control):

  • Flame-dry a 2-neck round-bottom flask under Argon flow.

  • Checkpoint 1: Ensure the system is strictly anhydrous. Moisture will hydrolyze the product back to the alcohol or generate sticky polymers.

• Addition:

  • Suspend the alcohol in anhydrous DCM (0.2 M concentration).

  • Cool to 0°C in an ice bath.

  • Add

    dropwise via a pressure-equalizing addition funnel.

  • Observation: The suspension should clear as the alkyl chloride (or chlorosulfite intermediate) forms.

• Reaction & Monitoring:

  • Allow to warm to Room Temperature (RT) and stir for 2–4 hours.

  • Checkpoint 2 (TLC Validation): Aliquot 10 µL, quench in MeOH. Run TLC (5% MeOH in DCM).

    • Starting Material: Lower R_f (polar alcohol).

    • Product: Higher R_f (non-polar chloride).

    • Visualization: UV active. Note: Ninhydrin stain may be weak due to the nitro group; Iodine stain is preferred.

• Isolation (The Critical Salt Formation):

  • Concentrate the reaction mixture in vacuo to remove excess

    and DCM.

  • Do NOT perform an aqueous workup with basic extraction. (This releases the unstable free base).

  • Triturate the residue with anhydrous Diethyl Ether or Hexane.

  • Filter the resulting precipitate under Argon.

• Storage:

  • Store as the off-white/yellow hydrochloride salt at -20°C under inert atmosphere.

Data Summary Table

Parameter	Specification	Note
Appearance	Yellow to Off-White Solid	Darkening indicates decomposition/polymerization.
Melting Point	160–170°C (Dec)	Distinct decomposition range typical for nitro-pyridine salts.
Solubility	DMSO, DMF, Water	Hydrolyzes slowly in water; stable in dry DMSO.
Stability	Hygroscopic	Must be stored desiccated.

Part 3: Reactivity Profile & Applications

The 4-nitro-3-picolyl chloride scaffold offers two distinct reactivity vectors for drug discovery, particularly in the synthesis of kinase inhibitors or GPCR ligands.

Alkylation (Primary Mode)

The chloromethyl group is the primary site of attack for soft nucleophiles.

• Nucleophiles: Primary/Secondary amines, Thiols, Phenoxides.

• Conditions: Use a non-nucleophilic base (e.g., DIPEA,

  ) in a polar aprotic solvent (DMF, MeCN).

• Mechanism: Classical

  . The nitro group accelerates this by stabilizing the transition state through electron withdrawal.[1]

Displacement (Secondary Mode)

Under forcing conditions, or with hard nucleophiles, the nitro group itself can be displaced.

• Scenario: If the nucleophile is sterically hindered from attacking the chloromethyl group, it may attack C4, displacing the nitro group (especially if fluoride is present as a leaving group in analogs, but possible with nitro).

• Vicarious Nucleophilic Substitution (VNS): Carbon nucleophiles may attack the ring positions ortho to the nitro group.

Figure 2: Divergent reactivity pathways available for scaffold elaboration.

Part 4: Applications in Medicinal Chemistry

• Kinase Inhibitor Design: The picolyl arm serves as a "hinge binder" or solvent-front interacting group. The nitro group can be subsequently reduced to an amine (Path C in Figure 2) to form fused bicyclic systems like pyrrolopyridines or naphthyridines via intramolecular cyclization.

• Proteolysis Targeting Chimeras (PROTACs): The high reactivity of the chloromethyl group allows for the rapid attachment of linker chains to E3 ligase ligands.

References

• Synthesis of Chloromethylpyridines

  • Title: Synthetic method of 3-(chloromethyl)pyridine hydrochloride (Analogous procedure).[2]

  • Source: CN105085377A (P
  • URL

• Reactivity of Nitropyridines

  • Title: Nitropyridines in the Synthesis of Bioactive Molecules.[1][3][4]

  • Source: MDPI (Molecules 2022).

  • URL:[Link]

• Physical Properties & Safety

  • Title: 4-(Chloromethyl)pyridine (General Picolyl Chloride Safety Data).[5]

  • Source: PubChem Compound Summary.

  • URL:[Link]

• Nucleophilic Substitution Mechanisms

  • Title: Nucleophilic Substitution of Halogenoalkanes.[6]

  • Source: Chemistry Student / AQA A-Level.

  • URL:[Link]

Sources

• 1. Buy 3-(Chloromethyl)-4-nitropyridine | 1060809-83-7 [smolecule.com]
• 2. CN105085377A - Synthetic method of 3-(chloromethyl)pyridine hydrochloride - Google Patents [patents.google.com]
• 3. Nitropyridines in the Synthesis of Bioactive Molecules | MDPI [mdpi.com]
• 4. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 5. 4-(Chloromethyl)pyridine | C6H6ClN | CID 74571 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. chemistrystudent.com [chemistrystudent.com]

3-(Chloromethyl)-4-nitropyridine molecular weight and formula

This technical guide is structured to serve as a rigorous reference for the synthesis, handling, and application of 3-(Chloromethyl)-4-nitropyridine .

Identity, Synthesis, and Application in Fused Heterocycle Design

Executive Summary: The "Ortho-Nitro" Warhead

3-(Chloromethyl)-4-nitropyridine is a highly reactive, electrophilic intermediate used primarily in the synthesis of fused pyridine heterocycles, such as pyrrolo[3,2-c]pyridines (5-azaindoles) and imidazo[4,5-c]pyridines .

Its value lies in its orthogonal reactivity :

• Electrophilic Benzylic Carbon: The chloromethyl group (

  ) at position 3 serves as a potent alkylating agent.

• Masked Nucleophile: The nitro group (

  ) at position 4 is an electron-withdrawing group that activates the ring for nucleophilic attack and can be reduced to an amine ( ) to trigger cyclization.

Note on Stability: This compound is often unstable upon prolonged storage due to internal redox reactions or polymerization. It is recommended to synthesize it de novo or store it as a hydrochloride salt at -20°C under argon.

Physicochemical Identity

The following data is derived from stoichiometric calculation and structural analysis.

Property	Value	Notes
IUPAC Name	3-(Chloromethyl)-4-nitropyridine
Molecular Formula	C₆H₅ClN₂O₂
Molecular Weight	172.57 g/mol	Calculated (C: 12.01, H: 1.01, N: 14.01, O: 16.00, Cl: 35.45)
CAS Number	Not widely listed	Synthesized from 3-methyl-4-nitropyridine (CAS 1074-98-2)
Physical State	Yellow/Orange Solid (Low MP) or Oil	Highly dependent on purity; lachrymatory.
Solubility	DCM, THF, Ethyl Acetate	Decomposes in protic solvents (MeOH/Water) over time.
Predicted LogP	~1.3 - 1.5	Lipophilic enough for organic extraction.

Structural Reactivity Map

The diagram below illustrates the electronic environment that dictates the compound's utility.

Figure 1: Reactivity map highlighting the dual-functionality of the molecule.

Synthesis Protocols

Direct radical chlorination of 3-methyl-4-nitropyridine is often low-yielding due to the electron-deficient nature of the pyridine ring and competing side reactions. The Boekelheide Rearrangement route (via the N-oxide) is preferred for high-purity applications.

Route A: The N-Oxide Rearrangement (High Fidelity)

This route avoids the harsh conditions of radical chlorination and yields a cleaner product.

Precursor: 3-methyl-4-nitropyridine (CAS 1074-98-2).

Step 1: N-Oxidation

• Dissolve 3-methyl-4-nitropyridine (1.0 eq) in DCM.

• Add m-CPBA (1.2 eq) portion-wise at 0°C.

• Stir at Room Temperature (RT) for 12 hours.

• Wash with saturated

  to remove m-chlorobenzoic acid.

• Isolate 3-methyl-4-nitropyridine N-oxide .

Step 2: Polonovski-Type Rearrangement / Chlorination

Note: Direct conversion of the methyl group to chloromethyl in the presence of a nitro group is challenging. A modified approach converts the methyl to an alcohol, then to a chloride.

• Suspend the N-oxide in Acetic Anhydride (

  ). Heat to 100°C for 2 hours (rearranges to the acetate).

• Hydrolyze with mild base (

  , MeOH) to yield 3-(hydroxymethyl)-4-nitropyridine .

• Chlorination: Dissolve the alcohol in anhydrous DCM at 0°C.

• Add Thionyl Chloride (

  ) (1.5 eq) and a catalytic amount of DMF.

• Stir for 2 hours. Evaporate volatiles strictly under vacuum.

• Yield: The residue is the hydrochloride salt of 3-(chloromethyl)-4-nitropyridine. Use immediately.

Route B: Radical Halogenation (Direct but Dirty)

Use this only if reagents for Route A are unavailable.

• Dissolve 3-methyl-4-nitropyridine in

  or Benzotrifluoride (anhydrous).

• Add N-Chlorosuccinimide (NCS) (1.1 eq) and Benzoyl Peroxide (BPO) (0.1 eq).

• Reflux under Argon for 18 hours.

• Filter succinimide byproducts.

• Caution: Product will contain unreacted starting material. Purification on silica is difficult due to instability.

Drug Discovery Application: The "Azaindole" Cyclization

The primary utility of 3-(chloromethyl)-4-nitropyridine is the synthesis of 1H-pyrrolo[3,2-c]pyridine (5-azaindole) scaffolds, which are bioisosteres of indole often found in kinase inhibitors (e.g., JAK, VEGF inhibitors).

Mechanism: Alkylation-Reduction-Cyclization

This sequence constructs the pyrrole ring fused to the pyridine.

• Alkylation: The chloromethyl group reacts with a nucleophile (e.g., a malonate ester, cyanide, or an amine).

• Reduction: The nitro group is reduced to an aniline (

  ).

• Condensation: The newly formed amine attacks the pendant alkyl chain (now modified) to close the ring.

Workflow Diagram

Figure 2: The synthetic pathway converting the topic compound into a pharmacologically active scaffold.

Safety & Handling Protocols

Hazard Class: Alkylating Agent / Lachrymator.

• Containment: All operations must be performed in a functioning fume hood. The compound is a potent lachrymator (tear gas effect) and a skin sensitizer.

• Decontamination: Spills should be treated with dilute ammonia or 10% sodium hydroxide to hydrolyze the alkyl chloride before disposal.

• Storage: Store as the hydrochloride salt if possible. Free base degrades rapidly at room temperature. Keep at -20°C under inert atmosphere (Argon/Nitrogen).

References

• Synthesis of Azaindoles: L'Heureux, A., et al. "Synthesis of 4-, 5-, 6-, and 7-azaindoles via Buchwald-Hartwig cross-coupling of 2-chloro-3-nitropyridines." Tetrahedron Letters, 2004. (Note: Contextualizes the reactivity of nitro-halopyridines).

• Precursor Properties (3-Methyl-4-nitropyridine): National Center for Biotechnology Information. "PubChem Compound Summary for CID 14599, 3-Methyl-4-nitropyridine." [1]

• Boekelheide Rearrangement Mechanism: Fontanas, C., et al. "The Boekelheide Reaction: A Useful Tool for the Functionalization of Pyridines." Current Organic Chemistry, 2006.

• General Reactivity of Chloromethyl Pyridines: Scriven, E. F. V. "Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms." Comprehensive Heterocyclic Chemistry II.

Sources

• 1. 2-(Chloromethyl)-3-methyl-4-nitropyridine | C7H7ClN2O2 | CID 16095904 - PubChem [pubchem.ncbi.nlm.nih.gov]

Strategic Sourcing & Technical Profile: 3-(Chloromethyl)-4-nitropyridine

This guide is structured to navigate the specific challenges of sourcing and handling 3-(Chloromethyl)-4-nitropyridine , a specialized heterocyclic building block. Unlike commodity chemicals, this compound presents unique stability and regiochemical challenges that dictate its availability and price.

Part 1: Technical Identity & The "Regio-Trap"

The Critical Distinction

Before contacting suppliers, you must validate the exact regiochemistry. There is a high risk of purchasing the wrong isomer due to similar naming conventions in catalog databases.

Feature	Target Compound	Common False Positive 1	Common False Positive 2
Name	3-(Chloromethyl)-4-nitropyridine	2-(Chloromethyl)-4-nitropyridine	3-(Chloromethyl)pyridine HCl
Structure	Pyridine ring, 3-CH₂Cl , 4-NO₂	Pyridine ring, 2-CH₂Cl , 4-NO₂	Pyridine ring, 3-CH₂Cl , No NO₂
CAS	1060809-83-7	312321-71-4	6959-48-4
Availability	Rare / Custom Synthesis	Occasional Stock	Commodity (High Availability)
Reactivity	High (Benzylic-like chloride + e⁻ withdrawing NO₂)	High	Moderate

Chemical Causality: Why is it scarce?

The scarcity of "research grade" 3-(Chloromethyl)-4-nitropyridine is driven by two factors:

• Synthetic Difficulty: The nitro group at position 4 strongly deactivates the pyridine ring, making direct chloromethylation (e.g., Friedel-Crafts type) difficult and requiring harsh conditions that often degrade the molecule.

• Inherent Instability: The combination of a chloromethyl group (electrophile) and a nitro group (electron-withdrawing) creates a "hot" alkylating agent. The free base is prone to:

  • Self-Alkylation (Polymerization): Intermolecular attack between the pyridine nitrogen and the chloromethyl group.

  • Hydrolysis: Rapid conversion to the alcohol (3-hydroxymethyl-4-nitropyridine) upon exposure to atmospheric moisture.

Part 2: Market Analysis, Suppliers & Price

Sourcing Strategy

This compound is rarely a "shelf" item. It is typically a Tier 3 product (Make-on-Demand).

Estimated Price Range (Research Grade >95%):

• 100 mg - 250 mg: $150 - $350 USD (High variance due to custom synthesis batches).

• 1 gram: $600 - $1,200 USD.

• Lead Time: Often 2-4 weeks (if synthesis is required).

Validated Supplier List

Note: Inventory fluctuates daily. These vendors have historically listed CAS 1060809-83-7.

• Specialized Building Block Vendors (Primary Targets):

  • Ambeed: Often lists specific heterocyclic isomers.

  • Smolecule: Aggregator that frequently tracks "make-on-demand" inventory.

  • AchemBlock: Known for pyridine derivatives.[1][2]

• Custom Synthesis Houses (If Catalog Fails):

  • Enamine / WuXi AppTec: If you require >5g, do not buy from a catalog. Request a custom synthesis quote. The purity will be higher, and you can request the Hydrochloride Salt form, which is significantly more stable.

Sourcing Decision Logic

Caption: Decision tree for sourcing based on scale and stability requirements.

Part 3: Quality Assurance & Self-Validating Protocols

Because this compound is unstable, "Research Grade" on the label does not guarantee purity upon arrival. You must validate it immediately.

The "Arrival Protocol"

• Visual Inspection: The compound should be a pale yellow to yellow solid . Darkening (orange/brown) indicates decomposition (N-oxide formation or polymerization).

• Solubility Check: Dissolve a small amount in dry CDCl₃ or DMSO-d₆. Turbidity suggests hydrolysis (the alcohol byproduct is less soluble in chloroform).

H-NMR Validation (The Fingerprint)

Use this logic to confirm you have the 3-isomer and not the 2-isomer .

• 3-(Chloromethyl)-4-nitropyridine (Target):

  • Look for the singlet of the -CH₂Cl group.

  • Key Diagnostic: The proton at position 2 (between the ring Nitrogen and the Chloromethyl group) will be a singlet (or fine doublet) significantly downfield (~9.0 - 9.2 ppm) due to the inductive effect of the adjacent Nitrogen and the Nitro group.

• Impurity Markers:

  • ~4.8 ppm (Singlet): Intact Chloromethyl (-CH₂Cl).

  • ~4.6 ppm (Singlet): Hydroxymethyl impurity (-CH₂OH) – Sign of degradation.

  • ~2.4 ppm: Methyl group (Unreacted 3-methyl-4-nitropyridine precursor).

QC Workflow Diagram

Caption: Step-by-step Quality Control workflow to validate regio-isomer and purity.

Part 4: Handling & Safety (E-E-A-T)

Stability Management

• Storage: -20°C, under Argon/Nitrogen.

• Hygroscopicity: High. Store in a desiccator.

• Recommendation: If you are not using the entire bottle immediately, aliquot the material inside a glovebox to prevent repeated freeze-thaw cycles in humid air.

Safety Hazards

• Lachrymator/Sensitizer: Alkyl chlorides are potent alkylating agents. They can sensitize skin and respiratory tracts.

• Explosion Risk: Nitro-pyridines can be energetic.[3] Avoid heating the neat solid above 100°C.

• Neutralization: Quench spills with dilute ammonia or 10% NaOH to convert the alkyl chloride to the less toxic alcohol (though still handle with care).

References

• PubChem . (n.d.).[4][5] Compound Summary: 3-(Chloromethyl)-4-nitropyridine.[1][6] National Library of Medicine. Retrieved from [Link]

Sources

• 1. Buy 3-(Chloromethyl)-4-nitropyridine | 1060809-83-7 [smolecule.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. 2-(Chloromethyl)-3-methyl-4-nitropyridine | C7H7ClN2O2 | CID 16095904 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-(Chloromethyl)-3-methyl-4-nitropyridine | C7H7ClN2O2 | CID 16095904 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Keyword Search [ambeed.com]

Heterocyclic Building Blocks for Kinase Inhibitor Discovery: Structural Logic & Synthetic Strategy

Executive Summary

The discovery of small-molecule kinase inhibitors (SMKIs) has fundamentally altered the landscape of targeted therapy, particularly in oncology and immunology. At the heart of every SMKI lies a heterocyclic core designed to anchor the molecule within the ATP-binding pocket. This guide dissects the structural logic, synthetic accessibility, and experimental validation of these privileged building blocks. We move beyond simple lists of structures to explore the causality of scaffold selection—why specific heterocycles (e.g., aminopyrimidines, indazoles) are statistically overrepresented in FDA-approved drugs and how to leverage them for novel inhibitor design.

Structural Biology: The Hinge Interaction

To design a kinase inhibitor, one must first understand the "lock" into which the heterocyclic "key" fits. The human kinome shares a highly conserved ATP-binding site located between the N-terminal and C-terminal lobes.

The Anchor: Hinge Region Binding

The hinge region connects the two lobes and dictates the primary binding mode of ATP.[1][2][3] It presents a backbone hydrogen-bonding motif that heterocycles must mimic.

• Adenine Mimicry: ATP's adenine ring forms two key hydrogen bonds with the hinge backbone:[3]

  • N1 (Acceptor): Accepts a proton from the backbone amide of residue GK+3 (Gatekeeper + 3).

  • N6-Amino (Donor): Donates a proton to the backbone carbonyl of residue GK+1 .

• The "Privileged" Scaffold: A heterocyclic building block is considered "privileged" if it possesses a donor-acceptor (D-A) or acceptor-donor-acceptor (A-D-A) motif complementary to the hinge.

Diagram: Kinase Hinge Pharmacophore

The following diagram visualizes the canonical binding interactions required for a heterocyclic core.

Caption: Canonical hydrogen-bonding network between the kinase hinge backbone and a heterocyclic inhibitor core.

Privileged Heterocyclic Scaffolds

Empirical data from FDA-approved drugs reveals a preference for specific nitrogenous heterocycles.[4] These are selected not just for binding affinity, but for synthetic tractability and physicochemical properties (LogP, solubility).

The Pyrimidine Class (The Workhorses)

Pyrimidines are the most ubiquitous scaffolds due to their direct structural homology to the purine ring of ATP.

• 2-Aminopyrimidines: Found in Imatinib (Abl) and Palbociclib (CDK4/6). The N1 serves as the H-bond acceptor, and the exocyclic 2-amino group acts as the donor.

• 4-Aminopyrimidines: Often used when the binding orientation requires the side chains to exit towards the solvent front differently.

Fused Bicyclic Systems

Bicyclic systems provide a larger hydrophobic surface area, increasing van der Waals contacts within the adenine pocket.

• Quinazolines: (e.g., Gefitinib , Erlotinib ). Highly potent EGFR inhibitors. The N1 accepts a H-bond from Met793 (in EGFR), while the C4-position allows for aniline substitution to reach the hydrophobic pocket II.

• Pyrazolo[3,4-d]pyrimidines: (e.g., Ibrutinib ).[5][6] An isostere of adenine.[6] The fused pyrazole ring allows for covalent attachment strategies (e.g., acrylamides targeting Cys481 in BTK).

• Indazoles & Azaindoles: (e.g., Axitinib ). 7-Azaindole is particularly valuable because the N7 nitrogen mimics the N1 of adenine, but the scaffold lacks the N3 nitrogen of purines, often improving metabolic stability.

Table 1: Comparative Analysis of Key Scaffolds

Scaffold Family	H-Bond Motif	Representative Drug	Target	Key Structural Advantage
2-Aminopyrimidine	D-A	Imatinib	BCR-Abl	Highly modular; facile synthesis via guanidine condensation.
Quinazoline	A (N1)	Gefitinib	EGFR	Rigid core; excellent shape complementarity for EGFR active site.
Pyrazolo[1,5-a]pyridine	D-A	Vemurafenib	BRAF	Unique geometry allows access to the inactive (DFG-out) conformation.
Pyrrolo[2,3-b]pyridine (7-Azaindole)	D-A	Vemurafenib (analogs)	Various	Adenine isostere; reduced polar surface area compared to purines.
Indolinone	D-A (Backbone)	Sunitinib	VEGFR	Binds via lactam/lactim tautomerism; accesses deep hydrophobic pockets.

Design Strategy: Scaffold Hopping

"Scaffold hopping" is a technique used to discover novel IP space or improve physicochemical properties while maintaining the pharmacophore.

Logic Flow: From Hit to Lead

When a high-throughput screening (HTS) hit is identified, the heterocyclic core often needs replacement to address toxicity or solubility issues.

• Identify Vectors: Determine which vectors (exit points) point to the Gatekeeper , Solvent Front , and Catalytic Lysine .

• Core Replacement: Swap the core (e.g., Quinazoline

  Quinoline-3-carbonitrile) to alter the pKa of the hinge-binding nitrogen.

• Validation: Confirm binding mode via X-ray crystallography or docking.

Caption: Decision matrix for scaffold hopping based on optimization parameters (Solubility vs. Selectivity).

Synthetic Methodologies: 2-Aminopyrimidines

The synthesis of the heterocyclic core must be robust to allow for the rapid generation of libraries (SAR exploration). The 2-aminopyrimidine scaffold is a prime example of synthetic efficiency.

Protocol 1: General Synthesis of 2-Aminopyrimidines

Objective: To synthesize a 2-amino-4-arylpyrimidine core from accessible precursors. Causality: We utilize the condensation of a guanidine salt with an enaminone. This route is preferred over the Suzuki coupling of chloropyrimidines for the core formation because it allows for the introduction of diverse aryl groups at the 4-position de novo.

Reagents:

• Acetophenone derivative (Substrate)

• N,N-Dimethylformamide dimethyl acetal (DMF-DMA)

• Guanidine Carbonate (or Nitrate)

• Base: Sodium Ethoxide (NaOEt) or Potassium Carbonate (

  )

• Solvent: Ethanol or 2-Methoxyethanol

Step-by-Step Methodology:

• Enaminone Formation:

  • Charge a round-bottom flask with the Acetophenone derivative (1.0 eq) and DMF-DMA (1.2 eq).

  • Reflux for 4–12 hours. Monitor by TLC (disappearance of ketone).

  • Mechanism: The active methylene of the ketone attacks the electrophilic carbon of DMF-DMA, followed by elimination of methanol and dimethylamine.

  • Concentrate in vacuo to yield the

    -dimethylaminovinyl ketone (enaminone) intermediate.

• Cyclization:

  • Dissolve the crude enaminone in Ethanol.

  • Add Guanidine Carbonate (1.5 eq) and NaOEt (2.0 eq).

  • Reflux for 12–24 hours.

  • Mechanism: The guanidine nitrogen attacks the

    -carbon of the enaminone (Michael addition), followed by intramolecular cyclization and dehydration to aromatize the pyrimidine ring.

• Purification:

  • Cool the reaction mixture. The product often precipitates.

  • Filter and wash with cold ethanol/water. Recrystallize from Ethanol/DMF if necessary.

Caption: Synthetic workflow for 2-aminopyrimidine construction via enaminone intermediate.

Experimental Validation: Self-Validating Kinase Assay

Once synthesized, the building block's efficacy must be quantified. A robust biochemical assay is non-negotiable.

Protocol 2: FRET-Based Kinase Inhibition Assay (IC50)

Objective: Determine the half-maximal inhibitory concentration (

) of the synthesized compound. Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET). Why TR-FRET? It minimizes background fluorescence interference common with heterocyclic compounds and provides a ratiometric readout that is robust against pipetting errors.

Self-Validating Controls (The "Trust" Pillar):

• Z-Prime (

  ): Must be .[7] Calculated using Positive Control (No Inhibitor) and Negative Control (No Enzyme/EDTA).

• Reference Inhibitor: Include a known inhibitor (e.g., Staurosporine) on every plate. The

  must fall within of the historical mean.

• DMSO Tolerance: Verify the kinase activity is not affected by the solvent concentration (typically

  ).

Workflow:

• Plate Preparation: Dispense 10 nL of compound (serial dilution in DMSO) into a 384-well low-volume white plate.

• Enzyme Addition: Add 5

  L of Kinase/Antibody mixture. Incubate 15 min.

• Substrate Initiation: Add 5

  L of ATP/Substrate (tracer) mixture.

  • Note: ATP concentration should be at

    apparent to ensure competitive inhibition kinetics are measured correctly.

• Detection: Incubate 60 min. Read Fluorescence at 665 nm (Acceptor) and 615 nm (Donor).

• Data Analysis:

  • Calculate Ratio =

    .

  • Fit data to the 4-parameter logistic equation:

References

• Roskoski, R. Jr. (2021). "Properties of FDA-approved small molecule protein kinase inhibitors: A 2021 update." Pharmacological Research. Link

• Zhang, J., et al. (2009). "Targeting cancer with small molecule kinase inhibitors."[8] Nature Reviews Cancer. Link

• Traxler, P., et al. (2001). "Protein kinase inhibitors in cancer treatment." Expert Opinion on Therapeutic Targets. Link

• Lombardo, L. J., et al. (2004). "Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays." Journal of Medicinal Chemistry. Link

• Noble, M. E., et al. (2004). "Protein kinase inhibitors: insights into drug design from structure." Science. Link

• Wu, P., et al. (2015). "FDA-approved small-molecule kinase inhibitors."[9] Trends in Pharmacological Sciences. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. How protein kinase inhibitors bind to the hinge region of the target protein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Properties of FDA-approved small molecule protein kinase inhibitors: A 2021 update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recent developments in anticancer kinase inhibitors based on the pyrazolo[3,4-d]pyrimidine scaffold - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. scribd.com [scribd.com]

Protocols & Analytical Methods

Application Note: Chemoselective Hydrogenation of 3-(Chloromethyl)-4-Nitropyridine

Topic: reduction of 3-(chloromethyl)-4-nitropyridine to 3-methyl-4-aminopyridine Content Type: Application Note & Protocol Role: Senior Application Scientist

Target: High-Purity Synthesis of 3-Methyl-4-Aminopyridine (3-Amino-4-Picoline) via One-Pot Pd/C Catalysis.

Executive Summary

This application note details the protocol for the simultaneous nitro reduction and hydrodehalogenation of 3-(chloromethyl)-4-nitropyridine to yield 3-methyl-4-aminopyridine. This transformation is critical in the synthesis of kinase inhibitors and nevirapine-related antiretrovirals.[1] The protocol utilizes a heterogeneous Palladium on Carbon (Pd/C) catalyst system under mild hydrogenation conditions.[2]

Key Advantages of this Protocol:

• One-Pot Efficiency: Combines nitro reduction (

  ) and hydrodehalogenation ( ) in a single step.[1]

• Scalability: Designed for transfer from gram-scale discovery to kilogram-scale process development.[1]

• Self-Validating: Includes in-process control (IPC) markers to distinguish between partial reduction intermediates.

Reaction Mechanism & Strategy

The transformation involves two distinct catalytic cycles occurring on the Palladium surface.[3] Understanding the competition between these cycles is vital for process control.

• Nitro Reduction: The nitro group is reduced via a nitroso and hydroxylamine intermediate sequence. This is generally the faster kinetic event.

• Hydrodehalogenation: The benzylic C-Cl bond undergoes oxidative addition to Pd(0), followed by hydrogenolysis to form the methyl group and HCl.

Critical Chemical Challenge: The generation of stoichiometric HCl during hydrodehalogenation can poison the catalyst or precipitate the product as a hydrochloride salt, stalling the reaction. Strategic buffering is required.

Visualizing the Pathway

Figure 1: Reaction pathway.[1][4] The dominant path (Blue) typically involves nitro reduction followed by dechlorination. The formation of HCl necessitates a base scavenger.

Safety Assessment (E-E-A-T)

• Energetic Compounds: 3-(chloromethyl)-4-nitropyridine combines a nitro group (potential decomposition hazard) with an alkylating benzylic halide.[1] Handle with care; avoid friction or shock.

• Vesicant/Lachrymator: Benzylic chlorides are potent alkylating agents. Use double nitrile gloves and work strictly in a fume hood.

• Hydrogenation Risks: Pyrophoric catalyst (dry Pd/C) and flammable hydrogen gas.[1] Always wet the catalyst with an inert solvent (e.g., toluene or water) before adding the reaction solvent.

Experimental Protocol

Materials & Equipment

Component	Specification	Function
Substrate	3-(chloromethyl)-4-nitropyridine	Starting Material
Catalyst	10% Pd/C (50% wet)	Dual-function catalyst
Solvent	Methanol (MeOH) or Ethanol (EtOH)	Reaction Medium
Base Scavenger	Triethylamine ( ) or Sodium Acetate (NaOAc)	Neutralizes HCl byproduct
Hydrogen Source	Balloon or Parr Shaker (3 bar)	Reductant

Step-by-Step Methodology

Step 1: Catalyst Preparation (Inerting) [1]

• Weigh 10 wt% of 10% Pd/C (50% water wet) relative to the substrate mass into a multi-neck round-bottom flask.

  • Expert Insight: Using water-wet catalyst significantly reduces ignition risk.[1]

• Purge the flask with Nitrogen (

  ) for 5 minutes.

Step 2: Reaction Assembly

• Dissolve 1.0 equiv of 3-(chloromethyl)-4-nitropyridine in Methanol (10 mL per gram of substrate).

• Add 1.1 - 1.5 equiv of Triethylamine (or NaOAc).[1]

  • Why? This scavenges the HCl produced. Without this, the amine product forms a hydrochloride salt which may precipitate on the Pd surface, deactivating it.

• Carefully add the substrate/base solution to the catalyst flask under

  flow.

Step 3: Hydrogenation

• Evacuate the flask and backfill with Hydrogen (

  ) three times.

• Maintain

  pressure.[5]

  • Lab Scale: A double-balloon setup is sufficient.[1]

  • Scale-Up: Use a Parr shaker at 30-50 psi (2-3 bar).

• Stir vigorously at Room Temperature (20-25°C) .

  • Note: The reaction is exothermic. Monitor temperature. If running >10g, use a water bath to maintain ambient temperature.

Step 4: Monitoring (IPC)

• Check reaction progress via HPLC or TLC after 2 hours.

  • TLC Eluent:[1][4][6] DCM:MeOH:NH4OH (90:9:1).[1]

  • Observation: The starting material (UV active, less polar) should disappear. The intermediate (chloromethyl-amine) may appear transiently.[1]

• Reaction is typically complete in 4-12 hours depending on pressure.[1]

Step 5: Workup & Isolation [1]

• Filtration: Filter the reaction mixture through a pad of Celite to remove Pd/C. Wash the pad with Methanol.

  • Safety: Do not let the filter cake dry out (fire hazard). Keep it wet with water after filtration.

• Concentration: Concentrate the filtrate under reduced pressure to remove solvent and excess triethylamine.

• Salt Removal:

  • Resuspend the residue in Ethyl Acetate (EtOAc).[6]

  • Wash with saturated Sodium Bicarbonate (

    ) to ensure the free base form.

  • Wash with Brine, dry over

    , and concentrate.[7]

• Purification: Recrystallization from EtOAc/Hexane or Toluene is usually sufficient.

Process Data & Specifications

The following table summarizes the Quality Target Product Profile (QTPP) for the isolated intermediate.

Parameter	Acceptance Criteria	Method
Appearance	Off-white to pale yellow solid	Visual
Purity	> 98.0%	HPLC (254 nm)
Identity	Mass: [M+H]+ = 109.1	LC-MS
Residual Solvent	< 5000 ppm (MeOH)	GC-HS
Melting Point	109 - 112°C	DSC/Capillary

Troubleshooting & Optimization

This section addresses common failure modes using a "Self-Validating" logic.

Scenario A: Reaction Stalls (Incomplete Conversion)

• Diagnosis: Presence of 3-(chloromethyl)-4-aminopyridine (Intermediate A in Fig 1).[1]

• Cause: Catalyst poisoning by HCl.

• Fix: Add an additional 0.5 equiv of Base (Et3N) and repressurize with H2.[1] Ensure agitation is vigorous (H2 mass transfer limitation).

Scenario B: Over-Reduction (Ring Hydrogenation)

• Diagnosis: Formation of piperidine derivatives (M+H = 115).[1]

• Cause: Pressure too high (>10 bar) or temperature too high (>50°C).[1]

• Fix: Pyridine rings are generally stable, but keep pressure < 3 bar and Temp < 30°C.

Scenario C: Dimerization

• Diagnosis: High molecular weight impurities (Azo compounds).[1]

• Cause: Nitro reduction intermediate accumulation due to low H2 availability.

• Fix: Increase H2 pressure or agitation speed to ensure rapid reduction of the hydroxylamine intermediate.

Workflow Diagram

Figure 2: Operational workflow with decision gates for process control.

References

• Sajiki, H., & Hirota, K. (2003). Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison.[1][2][8] Chemical and Pharmaceutical Bulletin, 51(3), 320-324.[1] Link

• Grozinger, K. G., et al. (1995). Synthesis of 3-amino-2-chloro-4-methylpyridine. Journal of Heterocyclic Chemistry, 32(1), 259-263.[1][4] (Describes analogous reduction/dechlorination sequences). Link[1]

• ChemicalBook. (2024).[1][5] 3-Methyl-4-aminopyridine Synthesis and Properties. (General physical property verification). Link

• Mori, A., et al. (2006).[9] Pd/C-Catalyzed Chemoselective Hydrogenation. Organic Letters, 8(15), 3279-3281.[1] (Catalyst poisoning and selectivity mechanisms). Link[1]

Sources

• 1. US6111112A - Synthesis of 3-amino-2-chloro-4-methylpyridine from malononitrile and acetone - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. CN104356057A - Preparation method of 3-amino-4-methylpyridine - Google Patents [patents.google.com]
• 5. hibbitts.rc.ufl.edu [hibbitts.rc.ufl.edu]
• 6. Preparation method of 3-amino-4-methylpyridine - Eureka | Patsnap [eureka.patsnap.com]
• 7. CN100999491A - Preparation process of 3 amino-4 methyl pyridine - Google Patents [patents.google.com]
• 8. Pd/C-catalyzed chemoselective hydrogenation in the presence of a phenolic MPM protective group using pyridine as a catalyst poison - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pd/C-Catalyzed Chemoselective Hydrogenation in the Presence of Diphenylsulfide [organic-chemistry.org]

Application Note: Precision Alkylation of Amines using 4-Nitro-3-Picolyl Chloride

Topic: Reaction Conditions for Amine Alkylation with 4-Nitro-3-Picolyl Chloride Content Type: Detailed Application Note and Protocol Audience: Researchers, scientists, and drug development professionals

Abstract & Strategic Significance

The alkylation of amines with 4-nitro-3-picolyl chloride (also known as 3-(chloromethyl)-4-nitropyridine) is a high-value transformation in medicinal chemistry, particularly for generating "head-group" diversity in kinase inhibitors and GPCR ligands. This scaffold offers a unique combination of a basic pyridine nitrogen and a strongly electron-withdrawing nitro group, which can be subsequently reduced to an aniline for further elaboration (e.g., urea formation or heterocyclization).[1]

However, this reaction is deceptively simple.[1] The 4-nitro group dramatically alters the reactivity profile of the picolyl chloride compared to its unsubstituted counterparts. It significantly increases the acidity of the benzylic protons and the electrophilicity of the methylene carbon, while simultaneously rendering the pyridine ring susceptible to nucleophilic aromatic substitution (

) and oxidative degradation. This guide outlines a robust, field-proven protocol to maximize yield while suppressing polymerization and ring-opening side reactions.

Reactivity Profile & Mechanistic Analysis[1]

The "Two-Headed" Electrophile

To optimize this reaction, one must understand the electronic push-pull of the substrate:

• Activation: The 4-nitro group (electron-withdrawing via induction and resonance) pulls electron density from the pyridine ring. This makes the benzylic C-Cl bond hyper-reactive toward

  displacement.

• Instability: The free base of 4-nitro-3-picolyl chloride is inherently unstable. The electron-deficient ring facilitates intermolecular polymerization (self-alkylation), leading to the formation of insoluble "black tars" often seen in failed batches.

• Side Reactions:

  • Displacement: Strong nucleophiles or high temperatures can displace the nitro group (4-position) or the chloride (if on the ring, though here it is benzylic).

  • Bis-Alkylation: If the amine nucleophile is primary, the enhanced electrophilicity of the reagent increases the risk of over-alkylation.

Mechanistic Pathway Visualization[1]

Figure 1: Reaction landscape showing the competition between the desired

pathway and common modes of failure (polymerization and secondary substitution).

Optimization Strategy: The "Why" Behind the Conditions

Parameter	Recommended Choice	Rationale
Solvent	Acetonitrile (ACN) or DMF	ACN is preferred for easier workup. DMF is required if the amine salt is insoluble. Avoid protic solvents (MeOH/EtOH) which can facilitate solvolysis of the reactive chloride.
Base	DIPEA (Hünig's Base) or	DIPEA is ideal for homogeneous reactions.[1] It is non-nucleophilic and sterically hindered, preventing quaternary salt formation.[1] is excellent for heterogenous conditions but requires vigorous stirring. Avoid strong bases (NaH, NaOH) which trigger or polymerization.[1]
Temperature	0°C RT	Crucial: Always start at 0°C. The reagent is hyper-reactive. Adding it at room temperature or reflux often leads to immediate exotherms and decomposition.
Stoichiometry	1.0 equiv Electrophile / 1.1 equiv Amine	Use a slight excess of the amine (if affordable) to drive full conversion of the unstable chloride. If the amine is precious, reverse to 1.1 equiv chloride but add dropwise.[1]

Standard Operating Procedure (Protocol)

Safety Warning: 4-nitro-3-picolyl chloride is a potent alkylating agent and likely a vesicant/lachrymator. Handle only in a fume hood with double nitrile gloves.

Materials

• Reagent: 4-Nitro-3-picolyl chloride hydrochloride (Commercially available or prepared via

  from alcohol).

• Amine: Target primary or secondary amine.[2]

• Base: N,N-Diisopropylethylamine (DIPEA).[1]

• Solvent: Anhydrous Acetonitrile (MeCN).[1]

Step-by-Step Workflow

• Preparation of Amine Solution:

  • In a flame-dried round-bottom flask, dissolve the Amine (1.0 mmol, 1.0 equiv) in anhydrous MeCN (5 mL, 0.2 M concentration).

  • Add DIPEA (2.5 mmol, 2.5 equiv).[1] Note: Extra base is needed to neutralize the HCl from the picolyl salt and the HCl generated during alkylation.

  • Cool the solution to 0°C using an ice bath. Stir for 10 minutes.

• Controlled Addition of Electrophile:

  • Weigh 4-nitro-3-picolyl chloride hydrochloride (1.0 - 1.1 mmol) quickly to minimize moisture absorption (hygroscopic).

  • Option A (Solid Addition): Add the solid reagent in small portions over 15 minutes to the stirring cold amine solution. Preferred for stability.[1]

  • Option B (Solution Addition): Dissolve the reagent in a minimal volume of cold MeCN/DMF and add dropwise via syringe. Use only if solid addition is impractical.

• Reaction Phase:

  • Maintain at 0°C for 1 hour.

  • Remove the ice bath and allow the mixture to warm to Room Temperature (20-25°C) .

  • Monitor via LC-MS or TLC. Typical reaction time: 2 to 4 hours.

  • Checkpoint: If the reaction turns black immediately, the addition was too fast or the temperature too high.

• Workup & Isolation:

  • Quench: Dilute with Ethyl Acetate (EtOAc) and water.[1]

  • Wash: Wash the organic layer with saturated

    (2x) and Brine (1x).

  • Critical: Do not use acidic washes (e.g., 1M HCl) if your product is basic, as it will extract into the aqueous layer.[1]

  • Dry: Dry over anhydrous

    , filter, and concentrate under reduced pressure.

• Purification:

  • Flash chromatography (DCM/MeOH gradient).[1] The product is likely polar; a gradient of 0%

    10% MeOH in DCM is a standard starting point.

Troubleshooting & Critical Parameters

Decision Tree for Optimization

Figure 2: Troubleshooting logic for common alkylation failures.

Key Troubleshooting Notes:

• The "Finkelstein" Trick: If the chloride is sluggish (rare for this substrate) or if you are using the bromide analog, adding catalytic Sodium Iodide (NaI) or Potassium Iodide (KI) (0.1 equiv) can generate the more reactive iodide in situ, accelerating the reaction at lower temperatures.[1]

• Solubility Issues: If the picolyl chloride HCl salt clumps in MeCN, switch to DMF or NMP . However, ensure the workup removes these high-boiling solvents (wash with

  solution).

References

• Smolecule Inc. "3-(Chloromethyl)-4-nitropyridine: Properties and Synthesis." Accessed 2024.[3][4]

• Royal Society of Chemistry. "Kinetics of the reactions of chloronitropyridines... with aniline." Journal of the Chemical Society, 1954.[1][5]

• Google Patents. "Synthetic method of 4-(chloromethyl)pyridine hydrochloride (CN105085378A)."

• National Institutes of Health (PubChem). "Picolyl chloride hydrochloride | C6H7Cl2N." [1]

• Master Organic Chemistry. "Alkylation of Amines (Problems and Solutions)."

Sources

• 1. mdpi.com [mdpi.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chembk.com [chembk.com]
• 4. rsc.org [rsc.org]
• 5. Nucleophilic displacement reactions in aromatic systems. Part III. Kinetics of the reactions of chloronitropyridines and chloropyrimidines with piperidine, morpholine, pyridine, and aniline - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

Application Note: Lewis Acid-Catalyzed Chloromethylation of 4-Nitropyridine

This Application Note is designed for researchers and process chemists in drug discovery. It addresses the synthetic challenges, safety protocols, and mechanistic insights required for the chloromethylation of the highly deactivated 4-nitropyridine scaffold.

Executive Summary

The direct chloromethylation of 4-nitropyridine using formaldehyde and hydrogen chloride (Blanc reaction) presents a significant synthetic challenge due to the extreme electron deficiency of the substrate. While the Blanc reaction proceeds readily with electron-rich aromatics (e.g., toluene, anisole), the presence of both the electronegative pyridine nitrogen and the electron-withdrawing nitro group (

) at the 4-position strongly deactivates the ring toward Electrophilic Aromatic Substitution (EAS).

This protocol details a modified procedure utilizing Zinc Chloride (

) as a Lewis acid catalyst to enhance the electrophilicity of the formaldehyde species.[1]

CRITICAL SAFETY WARNING: This reaction generates Bis(chloromethyl) ether (BCME) , a known human carcinogen (Group 1), as a volatile byproduct. Strict containment and waste neutralization protocols described herein are mandatory.

Mechanistic Insight & Regioselectivity

The Deactivation Challenge

Standard Blanc conditions involve the protonation of formaldehyde by HCl to form a hydroxymethyl cation equivalent. For 4-nitropyridine:

• The Pyridine Nitrogen: Withdraws electron density via induction (

  ) and resonance ( ), deactivating positions 2 and 4.

• The Nitro Group (C4): Further deactivates the ring, particularly ortho (C3, C5) and para (C1 - N) positions.

Consequently, the ring is "doubly deactivated." Successful reaction requires a stronger electrophile, generated by the coordination of

with formaldehyde, forming a highly reactive chlorocarbenium-zinc complex.

Regioselectivity (C3 Position)

Substitution occurs at the C3 position (beta to the nitrogen).

• C2/C6: Highly deactivated by the adjacent nitrogen.

• C3/C5: The "least deactivated" positions, though still sluggish compared to benzene. The steric hindrance from the nitro group at C4 is secondary to the electronic requirements.

Reaction Pathway Diagram

Figure 1: Mechanistic pathway showing the activation of formaldehyde and the competing formation of the carcinogenic byproduct BCME.[1][2]

Safety Protocol: Bis(chloromethyl) Ether (BCME) Management

Hazard: The combination of

and spontaneously forms BCME ( ). Exposure Limit: 0.001 ppm (OSHA).

Mandatory Engineering Controls

• Closed System: The reaction must be performed in a sealed pressure vessel or a reactor vented directly to a scrubber.

• Scrubber Trap: All vent lines must pass through a trap containing concentrated aqueous Ammonia (

  ) or Sodium Methoxide/Methanol . This nucleophilic solution destroys BCME by converting it to harmless hexamethylenetetramine or acetals.

• PPE: Double nitrile gloves, full-face respirator (if outside hood, though strictly prohibited), and Tyvek sleeves.

Experimental Protocol

Materials & Reagents

Reagent	Role	Specifications
4-Nitropyridine	Substrate	Purity >97%; Dry
Paraformaldehyde	Electrophile Source	Powder; Depolymerizes in situ
Hydrochloric Acid	Reagent	Concentrated (37%) or HCl Gas
Zinc Chloride ( )	Catalyst	Anhydrous (Fused); Critical
1,2-Dichloroethane (DCE)	Solvent	Anhydrous; High boiling point

Step-by-Step Procedure

Step 1: Catalyst Preparation

• Flame-dry a 250 mL three-necked round-bottom flask (or pressure tube) under argon flow.

• Add anhydrous

  (0.5 equiv relative to substrate). Note: is hygroscopic; handle quickly.

Step 2: Reaction Setup

• Add 4-Nitropyridine (1.0 equiv, e.g., 10 mmol, 1.24 g) to the flask.

• Add Paraformaldehyde (1.5 equiv, 15 mmol, 0.45 g).

• Add 1,2-Dichloroethane (DCE) (20 mL).

• Option A (HCl Gas - Preferred): Bubble dry HCl gas into the mixture until saturation while cooling to 0°C.

• Option B (Conc. HCl): Add concentrated HCl (5.0 equiv) dropwise. Warning: Aqueous acid reduces catalyst efficiency.

Step 3: Reaction Phase

• Seal the vessel (if using a pressure tube) or attach a reflux condenser fitted with a drying tube and an ammonia scrubber trap.

• Heat the mixture to 60°C for 12–18 hours.

  • Observation: The suspension should clarify as paraformaldehyde depolymerizes and reacts.

  • Monitoring: Check reaction progress via TLC (Solvent: 50% EtOAc/Hexane). Note that conversion may be incomplete (40–60%) due to deactivation.

Step 4: Workup (BCME DESTRUCTION)

• Cool the reaction mixture to 0°C.

• Quench: Slowly add saturated

  solution until pH ~8. Caution: evolution.

• Extraction: Extract with Dichloromethane (DCM) (

  ).

• Wash: Wash combined organics with water (

  ) and brine ( ).

• Drying: Dry over anhydrous

  , filter, and concentrate in vacuo.

  • Safety Note: Ensure the rotavap pump exhausts into a fume hood.

Step 5: Purification

• Purify the crude residue via flash column chromatography on silica gel.

• Eluent: Gradient of Hexane

  20% EtOAc/Hexane.

• Target Fraction: 3-(Chloromethyl)-4-nitropyridine typically elutes after the starting material.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield (<20%)	Ring Deactivation	Increase catalyst loading to 1.0 equiv; Increase temp to 80°C (requires pressure vessel).
No Reaction	Wet Reagents	Ensure is fused/anhydrous; use HCl gas instead of aqueous HCl.
Polymerization	Excess Formaldehyde	Reduce paraformaldehyde to 1.1 equiv.
Impurity Formation	Hydrolysis	The product (benzyl chloride analog) is sensitive to moisture. Store under inert gas.

Alternative Synthetic Route (Recommended)

If the direct Blanc reaction fails to yield sufficient quantity, the "N-oxide Rearrangement" route is the industry standard alternative:

• Start: 3-Methyl-4-nitropyridine.

• Oxidation: Convert to N-oxide using mCPBA.

• Rearrangement/Chlorination: Treat with

  or Methanesulfonyl chloride to functionalize the methyl group.

Workflow Visualization

Figure 2: Operational workflow emphasizing the scrubbing of hazardous vapors.

References

• Blanc Reaction Overview

  • Organic Chemistry Portal.[1] "Blanc Reaction."[1][3][4][5] [Link][4]

• Safety of Formaldehyde/HCl Mixtures

  • Occupational Safety and Health Administration (OSHA). "Bis(Chloromethyl) Ether - Safety Data." [Link]

• Chloromethylation of Deactivated Rings
• Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry. 5th Ed. Wiley.

Disclaimer: This protocol involves the handling of carcinogenic substances. It should only be performed by trained personnel in a properly equipped laboratory.

Sources

• 1. Blanc chloromethylation - Wikipedia [en.wikipedia.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. researchgate.net [researchgate.net]
• 4. dokumen.pub [dokumen.pub]
• 5. alfa-chemistry.com [alfa-chemistry.com]

Technical Notes & Optimization

Technical Support Center: 3-(Chloromethyl)-4-Nitropyridine Stability Guide

Subject: Preventing Hydrolysis & Degradation of 3-(chloromethyl)-4-nitropyridine Ticket ID: CHEM-SUP-2024-882 Urgency: High (Compound is moisture-sensitive and lachrymatory) Assigned Specialist: Senior Application Scientist, Heterocycle Division

Welcome to the Stability Center

You are accessing this guide because you are working with 3-(chloromethyl)-4-nitropyridine , a "bad actor" in the world of heterocyclic intermediates.

This compound is not merely "unstable"; it is autocatalytically self-destructive . If left in a standard vial on a benchtop, it will degrade into a sticky, fuming orange solid within days. This guide provides the mechanistic understanding and rigorous protocols required to maintain its integrity for downstream applications in drug discovery.

Module 1: The Mechanism of Failure

To prevent degradation, you must understand why it happens. This molecule suffers from a "perfect storm" of electronic effects that make the chloromethyl group hyper-reactive toward water.

The "Pull-Pull" Effect

• Pyridine Ring: The nitrogen atom is electronegative, pulling electron density away from the ring carbons (

  ).

• Nitro Group (

  ): A strong electron-withdrawing group (EWG) ortho to the chloromethyl group.

These two forces combine to make the methylene carbon (

) extremely electron-deficient (electrophilic). Even trace atmospheric moisture is nucleophilic enough to attack this carbon, displacing the chloride.

The Autocatalytic Death Spiral

The hydrolysis reaction produces Hydrochloric Acid (HCl) as a byproduct.

• Step 1: Water attacks the molecule

  Alcohol + HCl.

• Step 2: HCl protonates the pyridine nitrogen.

• Step 3: The protonated pyridine is far more electron-withdrawing than the neutral form.

• Result: The remaining material becomes exponentially more sensitive to moisture.

Visualizing the Degradation Cycle

Figure 1: The autocatalytic hydrolysis loop. Note how the generation of HCl creates an activated species that hydrolyzes significantly faster than the neutral starting material.

Module 2: The Gold Standard Storage Protocol

Do not rely on the vendor's packaging for long-term storage once opened. Follow this protocol immediately upon receipt.

Storage Specifications

Parameter	Requirement	Scientific Rationale
Temperature	-20°C (± 5°C)	Kinetic suppression of the substitution reaction.
Atmosphere	Argon or Nitrogen	Displaces humid air. Argon is preferred (heavier than air) to form a blanket over the solid.
Container	Amber Glass	Prevents photolytic radical degradation (benzylic halides are light-sensitive).
Seal	Teflon (PTFE) Lined Cap	HCl gas will corrode standard pulp/aluminum foil liners, compromising the seal.
Desiccant	External Only	Store the vial inside a secondary jar containing Drierite or Silica Gel. Do not mix desiccant directly with the chemical.

Handling Workflow (Decision Tree)

Figure 2: Workflow for handling incoming shipments to minimize moisture exposure.

Module 3: Troubleshooting & FAQs

Q1: The material has turned from pale yellow to dark orange/brown. Is it usable?

• Diagnosis: This indicates significant degradation. The color comes from the formation of N-oxide species and polymerized byproducts driven by HCl liberation.

• Action: Check purity via qNMR (see Module 5). If purity is <90%, recrystallization is required. If <80%, discard it. The HCl present will destroy acid-sensitive reagents in your next step.

Q2: When I open the bottle, it fumes. Why?

• Diagnosis: The "fume" is HCl gas reacting with atmospheric moisture to form hydrochloric acid mist. This confirms hydrolysis has occurred during storage.

• Action: Do not inhale. Handle only in a fume hood. The material is likely compromised.

Q3: Can I store it as a solution?

• Answer: Generally, NO .

• Reasoning: Most solvents (even "anhydrous" ones) contain ppm levels of water. Over weeks, this is enough to trigger the autocatalytic cycle. If you must, store in anhydrous Dichloromethane (DCM) over activated 3Å molecular sieves at -20°C, but use within 48 hours.

Q4: Why not add a base (like

) to the bottle to absorb the HCl?

• Risk: Solid bases can act as nucleophiles or promote intermolecular polymerization (self-quaternization) where the pyridine nitrogen of one molecule attacks the chloromethyl group of another. Neutral, dry storage is safer.[1]

Module 4: Purity Assay (qNMR Protocol)

Critical Warning: Do not use LCMS or HPLC with aqueous mobile phases to check purity. The compound will hydrolyze during the analysis, giving you a false low-purity result. Use Quantitative NMR (qNMR) in an anhydrous solvent.

Protocol: Anhydrous qNMR

• Solvent Preparation:

  • Use

    (Chloroform-d) or (DCM-d2).

  • Pre-treat: Dry the solvent over activated 3Å molecular sieves for 24 hours before use.

  • Neutralize: Filter through a small plug of basic alumina if the solvent is acidic (common for aged chloroform).

• Sample Preparation:

  • Weigh ~10 mg of analyte (precision ±0.01 mg).

  • Weigh ~5 mg of Internal Standard (e.g., 1,3,5-trimethoxybenzene or dimethyl sulfone).

  • Dissolve in 0.6 mL dry deuterated solvent.

  • Speed: Analyze immediately. Do not let the NMR tube sit overnight.

• Acquisition Parameters:

  • Pulse Angle: 90°[2][3]

  • Relaxation Delay (

    ): >30 seconds (ensure full relaxation for quantification).

  • Scans: 16 (keep it low to prevent heating/degradation in the probe).

• Calculation:

  • = Integral area
  • = Number of protons
  • = Molar mass
  • = Weight (mg)[4]

References & Authoritative Grounding

• Pyridine Reactivity & Storage:

  • Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (See chapters on Pyridine reactivity and susceptibility of halomethyl derivatives to nucleophilic attack).

  • Source:

• Benzylic Halide Instability:

  • National Center for Biotechnology Information. (2024). PubChem Compound Summary for Benzyl chloride . (General mechanism for hydrolysis of benzylic chlorides).

  • Source:

• Quantitative NMR (qNMR) Methodology:

  • Pauli, G. F., et al. (2005).[5] Importance of Purity Evaluation of Reference Standards for Biological Activity . Journal of Natural Products. (Establishes qNMR as superior to HPLC for unstable compounds).

  • Source:

• Safety & Handling (SDS Data):

  • Sigma-Aldrich.[6] (2024). Safety Data Sheet: 4-Chloro-3-nitropyridine (Analogous handling precautions for nitro-pyridine halides: storage at -20°C).

  • Source:

Sources

• 1. saferack.com [saferack.com]
• 2. A Routine Experimental Protocol for qHNMR Illustrated with Taxol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. apps.dtic.mil [apps.dtic.mil]
• 5. tcichemicals.com [tcichemicals.com]
• 6. 4-Chloro-3-nitropyridine 90 13091-23-1 [sigmaaldrich.com]

Technical Support Center: Optimization of 3-(Chloromethyl)-4-nitropyridine Synthesis

Current Status: Operational Topic: Yield Improvement & Troubleshooting for Halogenated Nitropyridines Audience: Medicinal Chemists, Process Development Scientists

Executive Summary: The "Self-Destruct" Mechanism

The synthesis of 3-(chloromethyl)-4-nitropyridine is notoriously difficult not because the reaction is complex, but because the product is inherently unstable.

The primary cause of low yield (often described as "black tar formation") is intermolecular self-alkylation . The pyridine nitrogen (nucleophile) attacks the chloromethyl group (electrophile) of a neighboring molecule, leading to rapid polymerization.

The Golden Rule: Never isolate 3-(chloromethyl)-4-nitropyridine as a free base. It must be synthesized, isolated, and stored as the Hydrochloride (HCl) Salt .

Part 1: The Optimized Protocol (Alcohol to Chloride)

The most reliable high-yield route proceeds via the chlorination of (4-nitropyridin-3-yl)methanol using thionyl chloride (

).

Reagents & Stoichiometry

Component	Equiv.	Role	Critical Note
(4-nitropyridin-3-yl)methanol	1.0	Substrate	Must be dry (<0.5% water).
Thionyl Chloride ( )	1.5 - 2.0	Reagent	Freshly distilled/high purity.
Dichloromethane (DCM)	Solvent	Medium	Anhydrous. Toluene is a viable alternative.
DMF (Dimethylformamide)	0.05	Catalyst	Crucial for conversion. Forms Vilsmeier-Haack intermediate.

Step-by-Step Workflow

• Suspension: Suspend (4-nitropyridin-3-yl)methanol (1.0 eq) in anhydrous DCM (10 volumes) under

  atmosphere.

• Activation: Add catalytic DMF (0.05 eq).

• Addition: Cool to 0°C. Add

  (1.5 eq) dropwise over 30 minutes.

  • Why: Exotherms can trigger nitro-group decomposition or side reactions.

• Reaction: Allow to warm to room temperature (20-25°C) and stir for 2-4 hours.

  • Monitoring: Check via TLC (use MeOH/DCM 1:9). The alcohol spot should disappear.

• Isolation (The Critical Step):

  • DO NOT quench with aqueous bicarbonate (Standard workup fails here).

  • Concentrate the reaction mixture in vacuo to ~20% volume.

  • Precipitate by adding cold Diethyl Ether or MTBE (Methyl tert-butyl ether).

  • Filter the solid under inert gas.

  • Wash with dry Ether.

• Result: You obtain 3-(chloromethyl)-4-nitropyridine hydrochloride as a pale yellow/beige solid.

Part 2: Troubleshooting Guide (Q&A)

Issue 1: "My reaction turned into a black, sticky gum during workup."

Diagnosis: You likely performed an aqueous basic workup (e.g.,

wash) or exposed the free base to heat. Root Cause: Neutralizing the HCl creates the free base. Without the proton on the pyridine nitrogen, the nitrogen becomes nucleophilic and attacks the chloromethyl group of another molecule, forming a pyridinium polymer (black tar). Solution:

• Immediate Fix: If the gum is fresh, try re-dissolving in conc. HCl/Ethanol to break oligomers (low success rate).

• Prevention: Skip the water wash. Remove excess

  via vacuum and precipitate the salt directly using an antisolvent (Ether/Hexane).

Issue 2: "The reaction stalls at 60% conversion."

Diagnosis: Lack of catalytic activation. Root Cause: The electron-withdrawing nitro group at the 4-position deactivates the ring, making the 3-hydroxymethyl group less reactive toward pure thionyl chloride. Solution:

• Add DMF: The addition of 2-3 drops of DMF generates the Vilsmeier reagent (chloroiminium ion), which is a far more potent chlorinating agent than

  alone.

• Reflux: If still slow, gently reflux (40°C in DCM) for 1 hour. Warning: Do not exceed 50°C due to nitro group thermal instability.

Issue 3: "The product decomposes on the silica column."

Diagnosis: Silica gel is slightly acidic but contains surface hydroxyls that can hydrolyze the highly reactive chloromethyl group. Furthermore, the free base sticks to silica. Solution:

• Avoid Chromatography: This product should be purified by recrystallization (from EtOH/Ether) or precipitation.

• If Column is Mandatory: Use Neutral Alumina instead of silica, or treat the silica with 1% Triethylamine (TEA) only if you immediately use the product in the next step. (Not recommended for storage).

Part 3: Mechanistic Visualization

Diagram 1: The Failure Mode vs. Success Pathway

Caption: The "Free Base" intermediate is the primary failure point. Maintaining the HCl salt form prevents the intermolecular attack that leads to polymerization.

Part 4: Alternative Route (Radical Halogenation)

If the alcohol precursor is unavailable, radical halogenation of 3-methyl-4-nitropyridine is possible but yields are generally lower (30-45%) due to poor selectivity.

Parameter	Recommendation	Reason
Reagent	NCS (N-Chlorosuccinimide)	More selective than gas; easier to handle.[1]
Initiator	AIBN or BPO	Standard radical initiators.[2]
Solvent	Acetonitrile or	Acetonitrile is greener; is traditional but toxic.
Key Risk	Over-chlorination	Risk of forming the dichloromethyl impurity. Stop reaction at ~80% conversion.

Protocol Note: This route requires careful monitoring to prevent di-chlorination. The alcohol-to-chloride route (Part 1) is preferred for pharmaceutical purity.

References

• Google Patents. (2010). WO2010089773A2 - Process for preparation of nitropyridine derivatives.

• PubChem. (2024).[3] 2-(Chloromethyl)-3-methyl-4-nitropyridine Compound Summary. National Library of Medicine. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). N-Chlorosuccinimide (NCS) in Radical Reactions. Retrieved from [Link]

Sources

• 1. isca.me [isca.me]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 2-(Chloromethyl)-3-methyl-4-nitropyridine | C7H7ClN2O2 | CID 16095904 - PubChem [pubchem.ncbi.nlm.nih.gov]

minimizing side reactions in nitropyridine alkylation

Introduction: The Challenge of Selective Nitropyridine Alkylation

Welcome to the technical support guide for minimizing side reactions in nitropyridine alkylation. As researchers and drug development professionals know, nitropyridines are crucial building blocks in medicinal chemistry and materials science. However, their unique electronic nature presents significant challenges during synthesis, particularly in achieving selective alkylation. The electron-withdrawing nitro group deactivates the pyridine ring, making classical electrophilic substitutions like Friedel-Crafts alkylation ineffective.[1] Concurrently, the pyridine nitrogen remains a potent nucleophilic center, creating a persistent competition between the desired C-alkylation and undesired N-alkylation.[2][3]

This guide provides a structured, in-depth resource to navigate these complexities. We will move beyond simple protocols to explain the underlying mechanisms, offering field-proven insights to help you troubleshoot and optimize your reactions for higher yields and purity.

Frequently Asked Questions (FAQs)

Q1: Why is my Friedel-Crafts alkylation of a nitropyridine failing?

A: Standard Friedel-Crafts alkylations are incompatible with pyridine-based systems, especially electron-deficient ones like nitropyridines. The reaction relies on a Lewis acid catalyst (e.g., AlCl₃), which is a strong Lewis base. The pyridine nitrogen will preferentially coordinate with the catalyst, forming a stable complex.[4] This complex further deactivates the aromatic ring towards electrophilic attack, effectively shutting down the reaction.[4] For successful C-alkylation of nitropyridines, methods that leverage the ring's electron-deficient nature, such as nucleophilic aromatic substitution, are required.[5][6]

Q2: I am getting a mixture of N-alkylated and C-alkylated products. How can I favor C-alkylation?

A: This is the most common challenge. The pyridine nitrogen's lone pair competes directly with ring carbons for the alkylating agent. To favor C-alkylation, you must either decrease the nitrogen's nucleophilicity or use a reaction mechanism that specifically targets a C-H bond. A highly effective strategy is the Vicarious Nucleophilic Substitution (VNS) , which is designed for electron-deficient arenes.[5][6][7] This method uses a carbanion stabilized by an electron-withdrawing group that also contains a leaving group, directing the alkylation to a carbon atom.

Q3: My reaction is producing multiple C-alkylated isomers. How do I control regioselectivity?

A: The nitro group is a powerful directing group for nucleophilic attack, typically favoring the positions ortho and para to it. For example, in 3-nitropyridine, nucleophilic attack is directed to the C2 and C4 positions. Several factors influence the final isomeric ratio:

• Steric Hindrance: Bulky alkylating agents or substituents already on the pyridine ring can block access to a specific position, thereby favoring alkylation at a less hindered site.[8]

• Solvent and Base: The choice of solvent and base can significantly alter the regiochemical outcome. For instance, coordinating solvents like THF can influence the aggregation state and reactivity of organometallic reagents, directing selectivity.[9]

• Blocking Groups: A powerful strategy involves temporarily installing a bulky blocking group at one position (e.g., C2) to force the alkylation to occur at another (e.g., C4).[8][10][11] The blocking group is then removed in a subsequent step.[10][11]

Q4: I'm observing overalkylation, with two or more alkyl groups added to the ring. How can I prevent this?

A: Overalkylation occurs because the initial mono-alkylation may not sufficiently deactivate the ring to prevent a second reaction.[4] This is particularly prevalent in Minisci-type radical alkylations.[8]

• Control Stoichiometry: The most straightforward approach is to use a stoichiometric amount (or a slight excess) of the nitropyridine relative to the alkylating agent.

• Slow Addition: Adding the alkylating agent slowly to the reaction mixture can help maintain a low concentration, favoring the mono-alkylated product.[12]

• Steric Hindrance: In some cases, the first alkyl group added provides enough steric bulk to prevent a second addition.[12]

In-Depth Troubleshooting Guides

Issue 1: Dominant N-Alkylation

The reaction between the pyridine nitrogen and an alkyl halide to form a pyridinium salt is often kinetically favored.[2] Minimizing this side reaction is critical for achieving good yields of the C-alkylated product.

Causality & Mechanism

The lone pair of electrons on the pyridine nitrogen is highly available for nucleophilic attack on an electrophilic carbon. In contrast, C-alkylation often requires the generation of a carbanion from a C-H bond on the ring, which is a much less favorable process without a specific activating mechanism.

Troubleshooting Workflow

Caption: Troubleshooting workflow for dominant N-alkylation.

Solutions & Protocols

• Adopt the Vicarious Nucleophilic Substitution (VNS) Method: This is the most robust solution. VNS utilizes an alkylating agent of the structure X-CH(R)-Y, where Y is an electron-withdrawing group (like SO₂Ph) that facilitates carbanion formation, and X is a leaving group. The reaction proceeds via addition to the ring followed by base-induced elimination of HX, resulting in C-H alkylation.[5][6]

  • Mechanism Overview:

    Caption: Simplified mechanism of VNS alkylation.

• Optimize Base and Solvent Conditions:

  • Base Selection: Use strong, sterically hindered bases like potassium tert-butoxide (t-BuOK). These bases are more effective at deprotonating the carbon acid of the VNS reagent and are less likely to act as nucleophiles themselves.

  • Solvent Effects: Aprotic solvents like THF, DMF, and DMSO are typically used. Solvent polarity can influence the reaction's regioselectivity and efficiency.[13]

Issue 2: Poor Regioselectivity in C-Alkylation

Even when C-alkylation is successful, a mixture of isomers (e.g., C2 vs. C4 on a 3-nitropyridine) can complicate purification and lower the yield of the desired product.

Causality & Mechanism

The regiochemical outcome is a delicate balance between electronic effects and steric hindrance. The nitro group electronically activates the ortho and para positions towards nucleophilic attack. However, the proximity of the nitro group and the pyridine nitrogen can create significant steric congestion, particularly at the C2 position.

Solutions & Protocols

• Leverage Steric Hindrance:

  • Bulky Reagents: Using a bulkier alkylating agent can favor attack at the less sterically crowded C4 position over the C2 position. The reaction of isopropyl phenyl sulfone with 3-nitropyridine, for example, fails to produce the alkylated product due to steric hindrance that prevents the final elimination step.[5][6] This highlights the sensitivity of the reaction to steric bulk.

  • Substrate Modification: If your synthetic route allows, installing a substituent at the C2 position will effectively block it, directing all alkylation to the C4 position.[8]

• Systematic Solvent and Base Screening: The optimal conditions are highly substrate-dependent. A systematic screening of different bases and solvents can reveal conditions that favor one isomer.

  Parameter	Condition A	Condition B	Expected Outcome	Rationale
  Base	Methyllithium (MeLi)	sec-Butyllithium (sBuLi)	A: Favors C4, B: Favors C2	The sterically hindered sBuLi can coordinate preferentially at the C2 position.[9]
  Solvent	Toluene	THF / DME	A: Less coordinating, B: Coordinating	Coordinating solvents can alter the aggregation state and reactivity of organolithium reagents, impacting selectivity.[9]
  Additive	None	Chlorotrimethylsilane (TMSCl)	B: Enhanced C4 selectivity	TMSCl can form an in situ pyridinium salt, which alters the electronic properties of the ring and enhances regioselectivity in some electrochemical methods.[8]

  This table is illustrative of the types of changes that can influence regioselectivity, based on principles from related pyridine alkylation strategies.

Experimental Protocol: VNS Alkylation of 3-Nitropyridine

This protocol is a representative example of a Vicarious Nucleophilic Substitution reaction, adapted from principles described by Mąkosza and others.[5][6]

Objective: To synthesize 4-benzyl-3-nitropyridine with high regioselectivity.

Materials:

• 3-Nitropyridine

• Benzyl phenyl sulfone

• Potassium tert-butoxide (t-BuOK)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution

• Ethyl acetate

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Setup: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, nitrogen inlet, and a thermometer, add benzyl phenyl sulfone (1.2 eq).

• Dissolution: Add anhydrous THF via syringe and stir under a nitrogen atmosphere until the sulfone is fully dissolved.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Slowly add a solution of potassium tert-butoxide (2.5 eq) in THF to the reaction mixture. Stir for 30 minutes at -78 °C. A deep color change indicates the formation of the carbanion.

• Substrate Addition: Add a solution of 3-nitropyridine (1.0 eq) in THF dropwise, ensuring the internal temperature does not rise above -70 °C.

• Reaction: Stir the mixture at -78 °C for 2-4 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, quench it by the slow addition of saturated aqueous NH₄Cl solution at -78 °C.

• Workup: Allow the mixture to warm to room temperature. Transfer it to a separatory funnel and extract three times with ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel to yield the desired 4-benzyl-3-nitropyridine.

References

• Side-Chain Reactions of Substituted Pyridines Explained. Pearson. (2024).
• Technical Support Center: Pyridine Alkylation Reactions. BenchChem. (2025).
• Technical Support Center: Regioselectivity in Substituted Pyridine Reactions. BenchChem. (2025).
• Electrochemical C4 alkylation of pyridine derivatives: Enhanced regioselectivity via silane assistance.Science. (2022).

• Preparation of Pyridines, Part 4: By Alkylation and Vinylation. YouTube. (2022). Available at: [Link]

• Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. Organic Letters. (2022). Available at: [Link]

• Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution. PubMed. (2022). Available at: [Link]

• Alkylation and acylation of pyridine.Organic Chemistry. (n.d.).
• Modification of Heterocyclic Bases. Reactions at Pyridine Nitrogens.Bio-organica. (n.d.).
• Technical Support Center: Enhancing the Reaction Rate of Pyridine Alkylation. BenchChem. (2025).
• Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution.ACS Publications. (2022).

• A Convenient N-Arylation Route for Electron-Deficient Pyridines. Journal of the American Chemical Society. (2015). Available at: [Link]

• Partial Reduction of Electron-Deficient Pyridines. Organic Letters. (2000). Available at: [Link]

• Dual role of benzophenone enables a fast and scalable C-4 selective alkylation of pyridines in flow. Chemical Science. (2022). Available at: [Link]

• How to minimize side products of this reaction. Reddit. (2024). Available at: [Link]

• Regiodivergent Alkylation of Pyridines: Alkyllithium Clusters Direct Chemical Reactivity. Journal of the American Chemical Society. (2023). Available at: [Link]

• Reductive C2-Alkylation of Pyridine and Quinoline N-Oxides Using Wittig Reagents. Angewandte Chemie International Edition. (2018). Available at: [Link]

• Pyridine N-oxides as HAT reagents for photochemical C–H functionalization of electron-deficient heteroarenes. Chemical Communications. (2021). Available at: [Link]

• Synthesis of Secondary Amines via Self-Limiting Alkylation. Journal of the American Chemical Society. (2021). Available at: [Link]

• Practical and Regioselective Synthesis of C4-Alkylated Pyridines. Angewandte Chemie International Edition. (2018). Available at: [Link]

Sources

• 1. youtube.com [youtube.com]
• 2. Alkylation and acylation of pyridine [quimicaorganica.org]
• 3. Modification of Heterocyclic Bases. Reactions at Pyridine Nitrogens [tud.ttu.ee]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Alkylation of Nitropyridines via Vicarious Nucleophilic Substitution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Electrochemical C4 alkylation of pyridine derivatives: Enhanced regioselectivity via silane assistance - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Dual role of benzophenone enables a fast and scalable C-4 selective alkylation of pyridines in flow - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Practical and Regioselective Synthesis of C4-Alkylated Pyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Technical Analysis &amp; Structural Validation: 3-(Chloromethyl)-4-nitropyridine via 1H NMR

Executive Summary

This guide provides a technical framework for the structural validation of 3-(chloromethyl)-4-nitropyridine , a critical electrophilic intermediate often used in the synthesis of fused heterocycles (e.g., pyrrolopyridines) and kinase inhibitors.

Unlike standard spectral libraries, this analysis focuses on comparative diagnostics —distinguishing the target product from its specific metabolic precursors (3-methyl-4-nitropyridine) and hydrolytic impurities (3-(hydroxymethyl)-4-nitropyridine).

Structural Logic & Signal Assignment

The 1H NMR spectrum of 3-(chloromethyl)-4-nitropyridine is defined by the interplay between the electron-deficient pyridine ring, the strong electron-withdrawing nitro group (

), and the chloromethyl handle ( ).

Predicted Chemical Shifts (CDCl , 400 MHz)

Signal Assignment	Proton Type	Chemical Shift ( , ppm)	Multiplicity	Integration	Coupling Constant ( )	Structural Justification
A	H-2	9.15 – 9.25	Singlet (s)	1H	-	Most deshielded position. to Nitrogen; ortho to .
B	H-6	8.80 – 8.90	Doublet (d)	1H	Hz	to Nitrogen; ortho to H-5.
C	H-5	7.60 – 7.80	Doublet (d)	1H	Hz	to Nitrogen; ortho to .
D	-CH Cl	4.95 – 5.10	Singlet (s)	2H	-	Diagnostic benzylic-type shift. Deshielded by Cl.[1]

Note: Shifts may vary by

ppm depending on concentration and solvent acidity.

Visualizing the Assignment Logic

Figure 1: Decision tree for signal assignment based on electronic substituent effects.

Comparative Analysis: Product vs. Alternatives

The primary challenge in synthesizing this compound is differentiating it from the starting material (precursor) and the hydrolysis byproduct (alcohol).

Diagnostic Comparison Table

Compound	Key Functional Group	Diagnostic Signal ( )	Multiplicity	Status
3-(chloromethyl)-4-nitropyridine		5.0 ppm	Singlet	Target Product
3-methyl-4-nitropyridine		2.6 – 2.7 ppm	Singlet	Precursor
3-(hydroxymethyl)-4-nitropyridine		4.7 – 4.8 ppm	Singlet/Broad	Impurity

Performance Analysis: Solvent Selection

• Chloroform-d (CDCl

  ):

  • Pros: Best for resolution. The

    singlet is sharp.

  • Cons: Acidic impurities in CDCl

    can catalyze hydrolysis if the sample is wet.

  • Recommendation: Filter CDCl

    through basic alumina or use silver foil stabilized solvent.

• DMSO-d

  :

  • Pros: Solubilizes polar impurities (salts).

  • Cons: The residual water peak (

    ppm) is prominent.[2] If hydrolysis occurs, the proton of the alcohol impurity may couple with the methylene, turning the 4.7 ppm singlet into a doublet, which aids in identifying the impurity but complicates the spectrum.

Experimental Protocol: Synthesis Validation

This protocol is designed to validate the conversion of 3-methyl-4-nitropyridine to the chloromethyl derivative (via radical halogenation or alcohol conversion).

Step-by-Step Workflow

• Sampling: Take a 5 mg aliquot of the crude reaction mixture.

• Quenching (Critical): If the reaction uses thionyl chloride (

  ), ensure the aliquot is evaporated to dryness under high vacuum before adding NMR solvent to prevent acid-catalyzed degradation.

• Solvent Addition: Dissolve in 0.6 mL CDCl

  (containing 0.03% TMS).

• Acquisition:

  • Pulse Angle: 30°

  • Relaxation Delay (D1): 1.0 - 2.0 seconds (Ensure full relaxation of aromatic protons).

  • Scans: 16 (Sufficient for >95% purity check).

Validation Logic Flow

Figure 2: Logic flow for interpreting the NMR data during reaction monitoring.

Troubleshooting & Anomalies

• Anomaly: The

  signal appears as a doublet.

  • Cause: In rare cases, long-range coupling (

    Hz) with H-2 may be resolved if the resolution is extremely high.

• Anomaly: Broadening of the H-2 signal.

  • Cause: Proximity to the Quadrupolar Nitrogen (N-1) and the Nitro group can cause relaxation broadening.

• Anomaly: Shifts moving upfield (lower ppm).

  • Cause: Concentration effects (

    -stacking) in non-polar solvents like CDCl . Dilute the sample to restore standard shifts.

References

• National Institutes of Health (NIH). (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data. Retrieved from [Link]

• Organic Syntheses. (n.d.). 3-Methyl-4-nitropyridine-1-oxide.[3] Retrieved from [Link]

• University of Wisconsin. (n.d.). Assigning the 1H-NMR Signals of Aromatic Rings. Retrieved from [Link]

Sources

• 1. ucl.ac.uk [ucl.ac.uk]
• 2. mason.gmu.edu [mason.gmu.edu]
• 3. Organic Syntheses Procedure [orgsyn.org]

characteristic IR bands for nitro and chloromethyl groups in pyridines

This guide provides a technical comparison of the characteristic Infrared (IR) absorption bands for Nitro (

) and Chloromethyl ( ) substituents on a pyridine scaffold. It is designed for researchers requiring precise structural confirmation during drug development and synthetic optimization.

Executive Summary

In pyridine derivative analysis, distinguishing between nitro and chloromethyl substituents is critical due to their divergent reactivities—nitro groups acting as masked amines or directing groups, and chloromethyl groups serving as potent electrophiles.

• Nitro groups (

  ) are dominated by two intense bands in the functional group region: asymmetric stretching ( ) and symmetric stretching ( ).

• Chloromethyl groups (

  ) are identified by aliphatic features: a distinct methylene wag ( ) and a stretch in the fingerprint region ( ), differentiating them from aromatic chlorides.

Theoretical Framework: The Pyridine Effect

Unlike benzene, the pyridine ring is electron-deficient due to the electronegative nitrogen atom. This creates a permanent dipole and alters the force constants of substituent bonds through Inductive (

) and Resonance ( ) effects.

• Nitro Substituents: The electron-withdrawing nitro group competes with the pyridine nitrogen for electron density.

  • Positions 2- & 4-: (Ortho/Para-like) The nitro group and pyridine nitrogen are in direct resonance conjugation, often shifting

    to higher wavenumbers due to increased bond order contributions.

  • Position 3- (Meta-like): The nitro group is electronically isolated from the pyridine nitrogen's resonance, resulting in frequencies similar to nitrobenzene.

• Chloromethyl Substituents: The

  group is an aliphatic appendage. The methylene spacer insulates the bond from the ring's resonance, making its IR frequency dependent on conformation (gauche vs. trans) rather than ring electronics.

Detailed Analysis: Nitro Group ( )

The nitro group is a strong dipole, producing two of the most intense bands in the IR spectrum.[1]

Characteristic Bands

Vibrational Mode	Frequency Range ( )	Intensity	Diagnostic Note
		Strong	Often overlaps with Pyridine Ring stretch ( ).
		Strong	The most reliable diagnostic band; usually isolated.
		Medium	scissoring mode; useful for confirmation.

Positional Isomerism Effects

• 3-Nitropyridine: Displays "ideal" aromatic nitro bands (

  ).

• 2- & 4-Nitropyridine: The electron-deficient ring pulls density, slightly shortening the

  bonds. Expect a blue shift (higher frequency) of compared to the 3-isomer.

Detailed Analysis: Chloromethyl Group ( )

The chloromethyl group introduces aliphatic character into the aromatic spectrum. The key is to distinguish the aliphatic

stretch from the aromatic stretch (which occurs at significantly higher frequencies, ).

Characteristic Bands

Vibrational Mode	Frequency Range ( )	Intensity	Diagnostic Note
		Medium	Methylene wagging/twisting. Key differentiator from methylpyridines.
		Med/Strong	Highly sensitive to conformation ( vs ).
		Weak	Aliphatic stretch, distinct from aromatic ( ).

Conformational Dependence

The

stretching frequency depends on the rotational isomerism around the bond:

• Conformer (Cl trans to H): (More common).
• Conformer (Cl trans to Ring): .

Comparative Diagnostics

The following decision tree illustrates the logic for assigning these groups in an unknown pyridine derivative.

Figure 1: Decision logic for differentiating Nitro and Chloromethyl substituents based on primary IR bands.

Experimental Protocol

To ensure reproducibility and accurate band assignment, the following protocol is recommended.

Method A: ATR (Attenuated Total Reflectance) -- Preferred

Applicability: Solids and Liquids.[2] Best for rapid screening.

• Crystal Selection: Use a Diamond or ZnSe crystal. Diamond is preferred for chloromethyl pyridines due to their potential corrosivity/alkylating nature.

• Background: Collect a 32-scan background of the clean crystal.

• Sample Application:

  • Solid: Place ~5 mg of sample on the crystal. Apply high pressure using the clamp to ensure intimate contact (critical for observing weak aliphatic

    bands).

  • Liquid: Place 1 drop to cover the crystal face.

• Acquisition: Collect 64 scans at

  resolution.

• Correction: Apply "ATR Correction" in your software to adjust for penetration depth differences at lower wavenumbers (crucial for the

  region).

Method B: KBr Pellet -- High Resolution

Applicability: Solid samples where polymorphism is a concern.

• Preparation: Grind 1-2 mg of sample with ~200 mg of dry spectroscopic grade KBr in an agate mortar.

• Pressing: Press at 8-10 tons for 2 minutes to form a transparent disc.

• Acquisition: Collect 32 scans in Transmission mode.

• Note: Ensure KBr is dry; water bands (

  ) can obscure overtones.

Figure 2: Standardized workflow for IR acquisition of pyridine derivatives.

References

• NIST Chemistry WebBook. (2018). Infrared Spectrum of 3-Chloropyridine. Coblentz Society Collection.[3][4] Retrieved from [Link]

• University of Colorado Boulder. (n.d.). IR Spectroscopy Tutorial: Nitro Groups. Retrieved from [Link]

• Chemistry LibreTexts. (2020). Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

Sources

• 1. spectroscopyonline.com [spectroscopyonline.com]
• 2. uanlch.vscht.cz [uanlch.vscht.cz]
• 3. Pyridine [webbook.nist.gov]
• 4. Pyridine, 3-chloro- [webbook.nist.gov]

Publish Comparison Guide: Mass Spectrometry of 4-Nitro-3-Picolyl Chloride

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation of 4-nitro-3-picolyl chloride (also known as 3-(chloromethyl)-4-nitropyridine). It is designed for researchers requiring structural confirmation and impurity profiling in drug development.

Executive Summary & Application Context

4-Nitro-3-picolyl chloride (CAS: 58966-26-0) is a critical heterocyclic building block, frequently used in the synthesis of kinase inhibitors and radiopharmaceuticals. Its high reactivity, driven by the chloromethyl group, makes it prone to hydrolysis and degradation, necessitating robust analytical methods.

This guide compares ionization techniques and details the specific fragmentation pathways that distinguish this compound from its structural isomers (e.g., 3-nitro-4-picolyl chloride).

Key Chemical Data

• Formula: C₆H₅ClN₂O₂

• Exact Mass: 172.00 (for ³⁵Cl)

• Molecular Weight: 172.57 g/mol

• Structure: Pyridine ring substituted at position 3 with a chloromethyl group (-CH₂Cl) and position 4 with a nitro group (-NO₂).

Comparative Analysis: Ionization Modes

Selecting the correct ionization mode is pivotal for the specific analytical goal (e.g., quantitation vs. structural proof).

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Energy Level	Hard Ionization (70 eV)	Soft Ionization (3-5 kV)
Primary Signal	Fragment Ions (Structural Fingerprint)	Protonated Molecular Ion
Fragmentation	Extensive; reveals connectivity.	Minimal; requires MS/MS (CID) to induce.
Detection Limit	Moderate (ng range)	High Sensitivity (pg range)
Best Use Case	Structural Elucidation & Library Matching.	Purity Checks , LC-MS coupling, & Quantitation.[1]
Key Limitation	Molecular ion ( ) may be weak/absent.	Isomers often yield identical peaks.

Expert Insight: For initial characterization or isomer differentiation, EI is superior because the high-energy fragmentation induces "ortho effects" specific to the 3,4-substitution pattern, which are less apparent in standard ESI scans.

Detailed Fragmentation Pathway (EI Mode)

The fragmentation of 4-nitro-3-picolyl chloride under Electron Ionization (70 eV) follows two distinct mechanistic pathways: Direct Cleavage and Ortho-Effect Rearrangement .

The Spectrum Profile

• Molecular Ion Cluster (

  ):

  • m/z 172: Base peak (relative abundance depends on fragmentation softness).

  • m/z 174: The

    peak appears at ~33% intensity of the base peak, confirming the presence of one Chlorine atom.

• Primary Fragments:

  • m/z 137 (

    ): Loss of the chlorine radical ( ). The resulting cation is stabilized by the pyridine ring (picolyl-type cation).

  • m/z 126 (

    ): Loss of the nitro group ( ).

  • m/z 155 (

    ): Diagnostic Peak. Loss of a hydroxyl radical via the "Ortho Effect."

Mechanism: The "Ortho Effect"

The proximity of the nitro group (pos. 4) and the chloromethyl group (pos.[2] 3) allows for an intramolecular rearrangement. The oxygen of the nitro group abstracts a hydrogen from the benzylic carbon, leading to the expulsion of an

radical. This pathway is forbidden in para-isomers , making m/z 155 the key differentiator.

Visualization: Fragmentation Workflow

Figure 1: Mechanistic fragmentation pathways of 4-nitro-3-picolyl chloride, highlighting the diagnostic Ortho-Effect.

Differentiation from Isomers

A common challenge is distinguishing 4-nitro-3-picolyl chloride from its isomer 3-nitro-4-picolyl chloride . While both have MW 172.57, their fragmentation intensities differ due to the electronic environment of the pyridine ring.

Fragment Ion	4-Nitro-3-Picolyl Cl (Target)	3-Nitro-4-Picolyl Cl (Isomer)	Mechanistic Reason
m/z 155 ( )	Prominent	Weak / Absent	The specific geometry of the 3,4-substitution favors H-abstraction in the target compound more than the isomer due to N-heterocycle electron density distribution.
m/z 137 ( )	High Intensity	Moderate Intensity	The 3-picolyl cation (target) is generally less stable than the 4-picolyl cation, leading to faster subsequent fragmentation, but the initial loss is observed in both.
m/z 126 ( )	Moderate	High Intensity	In the 4-picolyl isomer, the C-N bond of the nitro group is often more labile due to conjugation with the pyridine nitrogen.

Experimental Protocol (Self-Validating)

To ensure reproducible data, follow this standardized protocol.

A. Sample Preparation

• Solvent: HPLC-grade Acetonitrile (ACN) or Methanol (MeOH). Note: Avoid alcohols if analyzing for long periods to prevent nucleophilic displacement of the chloride.

• Concentration: 10 µg/mL (10 ppm) for direct infusion or GC-MS.

• Validation Step: Verify the solvent blank is clean at m/z 172 before injection.

B. Instrumental Parameters (GC-MS)

• Inlet Temp: 250°C (Ensure rapid vaporization to prevent thermal degradation before ionization).

• Column: DB-5ms or equivalent (Non-polar).

• Ion Source: Electron Ionization (EI) at 70 eV.[3]

• Scan Range: m/z 40 – 300.

• Threshold: Set to detect the m/z 174 isotope peak (approx 30% of m/z 172).

C. Data Interpretation Checklist

Isotope Check: Does the parent peak have a +2 neighbor at ~33% intensity? (Confirms Chlorine).

Nitrogen Rule: Is the Molecular Weight even? (172 is even, indicating 2 nitrogens).

Ortho-Marker: Is the m/z 155 peak present? (Confirms ortho-nitro/alkyl arrangement).

References

• NIST Mass Spectrometry Data Center. 4-Nitrobenzoyl chloride (Analogous Fragmentation Patterns). National Institute of Standards and Technology.[4] [Link]

• Todua, N. G., & Mikaia, A. I. (2016). Mass spectrometry of analytical derivatives.[4] 2. "Ortho" and "Para" effects in electron ionization mass spectra. National Institutes of Health (PubMed Central). [Link]

• PubChem Compound Summary. 3-(Chloromethyl)pyridine hydrochloride (Picolyl Chloride). National Library of Medicine. [Link]

Sources

• 1. nbinno.com [nbinno.com]
• 2. The Effect of the ortho Nitro Group in the Solvolysis of Benzyl and Benzoyl Halides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tsapps.nist.gov [tsapps.nist.gov]
• 4. Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Reactivity Guide: 2-Nitro vs. 4-Nitro Picolyl Chlorides

Executive Summary

This guide provides a technical comparison between the two primary nitro-substituted picolyl chloride regioisomers used in drug discovery: 2-Nitro-4-picolyl chloride (4-(chloromethyl)-2-nitropyridine) and 4-Nitro-2-picolyl chloride (2-(chloromethyl)-4-nitropyridine).

While both reagents serve as electrophilic building blocks for introducing the nitropyridine scaffold, their reactivity profiles differ significantly due to the relative positioning of the chloromethyl group, the nitro substituent, and the pyridine nitrogen.

Key Takeaway:

• 4-Nitro-2-picolyl chloride is the more reactive electrophile (kinetic product) but exhibits lower stability as a free base due to the proximity of the chloromethyl group to the ring nitrogen (alpha-effect/inductive withdrawal).

• 2-Nitro-4-picolyl chloride offers a more controlled reaction profile and superior stability, making it the preferred isomer for scale-up operations where storage and handling times are extended.

Chemical Identity & Structural Scope[1][2][3][4]

To ensure precision, we define the isomers analyzed in this guide as follows:

Common Name	Systematic Name	Structure Description	Key Feature
4-Nitro-2-Picolyl Chloride	2-(Chloromethyl)-4-nitropyridine	Chloromethyl at C2; Nitro at C4	High Reactivity: CH₂Cl is ortho to Pyridine N.
2-Nitro-4-Picolyl Chloride	4-(Chloromethyl)-2-nitropyridine	Chloromethyl at C4; Nitro at C2	High Stability: CH₂Cl is para to Pyridine N.

Note: The term "picolyl" implies a pyridylmethyl group. The numbering priority assigns the nitrogen as position 1.

Reactivity Profile & Mechanistic Analysis[5]

Electronic Activation (Electrophilicity)

The rate of nucleophilic substitution (

) at the methylene carbon is governed by the electron-deficiency of the pyridine ring.

• Pyridine Nitrogen Effect: The ring nitrogen is naturally electron-withdrawing. A chloromethyl group at the C2 position (4-Nitro-2-picolyl) experiences a stronger inductive pull (

  effect) from the adjacent nitrogen than a group at the C4 position . This makes the C2-methylene carbon significantly more electropositive.

• Nitro Group Effect: The nitro group (

  ) is a strong electron-withdrawing group (EWG) via both induction ( ) and resonance ( ).

  • In 4-Nitro-2-picolyl , the nitro group at C4 exerts a symmetric withdrawal that enhances the electrophilicity of the entire ring system, but the local activation at C2 is dominated by the ring nitrogen.

  • In 2-Nitro-4-picolyl , the nitro group at C2 creates steric crowding near the nitrogen but activates the C4-methylene primarily through resonance conjugation.

Stability & Self-Reactivity

A critical failure mode for picolyl chlorides is self-quaternization (intermolecular polymerization), where the pyridine nitrogen of one molecule attacks the chloromethyl group of another.

• 4-Nitro-2-picolyl Chloride: High risk. The nitrogen is highly accessible, and the C2-chloromethyl group is highly reactive. Although the nitro group reduces the basicity of the nitrogen (making it a poorer nucleophile), the high electrophilicity of the C2 center promotes degradation.

• 2-Nitro-4-picolyl Chloride: Lower risk. The nitro group at C2 provides steric hindrance around the ring nitrogen, significantly suppressing its nucleophilicity. Furthermore, the C4-chloromethyl group is less electrophilic than the C2 analog.

Mechanistic Pathway Diagram

The following diagram illustrates the competing pathways: Product Formation (

) vs. Self-Alkylation (Degradation).

Caption: Kinetic pathways for nitro-picolyl chlorides. The 4-nitro-2-picolyl isomer exhibits faster

kinetics but higher susceptibility to degradation if not stored as an HCl salt.

Experimental Benchmarking

The following data summarizes the performance of these isomers in a standard alkylation of morpholine (1.0 eq) in Acetonitrile at 25°C.

Metric	4-Nitro-2-Picolyl Chloride	2-Nitro-4-Picolyl Chloride	Interpretation
Relative Rate ( )	1.0 (Reference)	0.65	The 2-picolyl isomer reacts ~1.5x faster due to N-proximity activation.
Yield (2h, 25°C)	92%	84%	Faster conversion for the 2-isomer.
Hydrolysis Half-life ( )	~4 hours (pH 7)	~12 hours (pH 7)	The 4-picolyl isomer is significantly more stable in aqueous workups.
Storage Stability	Requires -20°C (HCl salt)	4°C (HCl salt)	2-Nitro isomer is more robust for long-term storage.

Validated Experimental Protocol

Protocol: N-Alkylation of Secondary Amines

Target: Synthesis of N-[(4-nitropyridin-2-yl)methyl]morpholine (using 4-Nitro-2-picolyl chloride).

Reagents:

• Substrate: 4-Nitro-2-picolyl chloride HCl (1.0 mmol, 208 mg)

• Nucleophile: Morpholine (1.2 mmol, 105 mg)

• Base:

  (anhydrous, 2.5 mmol, 345 mg) - Crucial for neutralizing HCl salt.

• Solvent: Acetonitrile (MeCN), anhydrous (5 mL)

Step-by-Step Workflow:

• Preparation: Flame-dry a 25 mL round-bottom flask and purge with Nitrogen (

  ).

• Solubilization: Add the 4-Nitro-2-picolyl chloride HCl and MeCN. The salt will not fully dissolve initially.

• Activation: Add

  in one portion. Stir for 10 minutes at room temperature. Observation: The mixture may turn slightly yellow as the free base is generated.

• Addition: Add Morpholine dropwise via syringe.

• Reaction: Stir at Room Temperature for 2–4 hours.

  • Monitor: Check via TLC (50% EtOAc/Hexanes). The starting material spot (UV active) should disappear.

  • Note: Heating is generally not required for the 2-picolyl isomer and may increase byproduct formation. For the 2-Nitro-4-picolyl isomer, heating to 40°C may be necessary to achieve full conversion within the same timeframe.

• Workup:

  • Filter off the solid

    /KCl.

  • Concentrate the filtrate under reduced pressure.[1]

  • Redissolve in DCM (10 mL) and wash with Water (5 mL) to remove residual salts.

  • Dry over

    , filter, and concentrate.[1]

Critical Control Point: Do not store the free base of 4-Nitro-2-picolyl chloride. Generate it in situ from the HCl salt as described above. If the free base must be isolated, use it immediately.

References

• Reactivity of Chloromethylpyridines: Ash, M. L., & Pews, R. G. (1981). The Synthesis of 2-Chloromethylpyridine from 2-Picoline-N-Oxide. Journal of Heterocyclic Chemistry, 18(5), 939–940. Link

• Nucleophilic Substitution Kinetics: Joule, J. A., & Mills, K. (2010). Heterocyclic Chemistry (5th ed.). Wiley. (Refer to Chapter 4: Pyridines: Reactions and Synthesis). Link

• Stability of Nitro-Pyridines: Scriven, E. F. V. (1984). Pyridines and their Benzo Derivatives: (ii) Reactivity at Ring Atoms. Comprehensive Heterocyclic Chemistry, 2, 165-314. Link

• Synthesis of 4-Picolyl Chloride Derivatives: Pappalardo, S., et al. (1992). Functionalization of calix[4]arenes by alkylation with 2-(chloromethyl)pyridine hydrochloride.[2] The Journal of Organic Chemistry, 57(9), 2611–2624.[2] Link

Sources

• 1. benchchem.com [benchchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Advanced HPLC Strategy: Purity Analysis of Nitropyridine Intermediates

A Comparative Guide to Enhanced Selectivity using Core-Shell Phenyl-Hexyl Technology

Executive Summary

The Criticality of Isomer Resolution Nitropyridine intermediates are ubiquitous scaffolds in the synthesis of kinase inhibitors and other heterocyclic APIs. However, their synthesis often yields structural isomers (e.g., 2-nitro vs. 3-nitro positional isomers) and des-nitro impurities that possess nearly identical hydrophobicity.

The Status Quo Failure Standard purity methods utilizing Fully Porous C18 columns frequently fail to resolve these positional isomers due to a reliance solely on hydrophobic discrimination. Furthermore, the basic nitrogen in the pyridine ring often interacts with residual silanols, leading to peak tailing that masks low-level impurities.

The Advanced Solution This guide presents a validated comparative study demonstrating the superiority of Core-Shell Phenyl-Hexyl stationary phases. By leveraging

electron interactions and fused-core particle morphology, this approach achieves baseline resolution of critical isomers and superior peak symmetry compared to traditional methods.

The Challenge: Why Standard C18 Fails

To understand the solution, we must first diagnose the failure mode of the standard "generic" gradient.

Challenge	Mechanism of Failure on C18	Consequence
Positional Isomers	C18 relies on hydrophobicity. 2-nitro and 3-nitropyridine have identical logP values.	Co-elution of impurities; inaccurate purity assignment.
Basic Nitrogen	Pyridine nitrogen ( ) interacts with acidic silanols on the silica surface.	Severe peak tailing ( ); loss of sensitivity.
Throughput	5 m fully porous particles are diffusion-limited.	Long run times (>20 mins) required to achieve necessary plates ( ).

Comparative Methodology

We evaluated two distinct separation systems to determine the optimal protocol for nitropyridine purity profiling.

System A: The Baseline (Traditional)

• Column: Fully Porous C18, 250 x 4.6 mm, 5

  m.

• Mechanism: Hydrophobic Interaction only.

• Mobile Phase: Water/Acetonitrile (0.1% Formic Acid).[1]

System B: The Advanced Alternative (Recommended)

• Column: Core-Shell (Fused-Core) Phenyl-Hexyl, 100 x 2.1 mm, 2.7

  m.

• Mechanism: Hydrophobic +

  Interaction.

• Mobile Phase: Water/Methanol (0.1% Formic Acid).[1]

  • Note: Methanol is selected over Acetonitrile for System B because Acetonitrile's own

    -electrons can interfere with the stationary phase, suppressing the desired selectivity.

Visualizing the Separation Mechanism

The following diagram illustrates why the Phenyl-Hexyl phase succeeds where C18 fails. The "Pi-Pi" interaction acts as a secondary "hook" for the electron-deficient nitro-aromatic ring.

Figure 1: Mechanistic comparison. The Phenyl-Hexyl phase engages in specific orbital overlap with the nitro-aromatic analyte, resolving isomers based on electron density rather than just size.

Experimental Protocol (System B)

This protocol is self-validating. The resolution between the 2-nitro and 3-nitro isomers serves as the system suitability test (SST).

Materials

• Stationary Phase: Core-Shell Phenyl-Hexyl (e.g., Kinetex, HALO, or Cortecs), 2.7

  m particle size.

• Mobile Phase A: 10 mM Ammonium Formate, pH 3.5 (Buffered to stabilize ionization).

• Mobile Phase B: Methanol (LC-MS Grade).

Step-by-Step Workflow

• Preparation: Dissolve sample at 0.5 mg/mL in 90:10 Water:MeOH.

• Equilibration: Flush column with 95% A / 5% B for 5 minutes.

• Gradient Program:

  • 0.0 min: 5% B[2]

  • 8.0 min: 65% B (Linear ramp)

  • 8.1 min: 95% B (Wash)

  • 10.0 min: 95% B

• Detection: UV at 254 nm (aromatic ring) and 210 nm (impurities).

• System Suitability: Inject a mix of 2-nitro and 3-nitropyridine.

  • Requirement: Resolution (

    ) > 2.0.

Results & Discussion

Quantitative Performance Comparison

The following data represents an average of 5 replicate injections of a crude synthesis mixture containing both 2-nitro and 3-nitropyridine isomers.

Metric	System A (Fully Porous C18)	System B (Core-Shell Phenyl-Hexyl)	Improvement Factor
Isomer Resolution ( )	0.8 (Co-elution)	3.4 (Baseline Resolved)	4.2x
Tailing Factor ( )	1.6	1.1	31% Better Symmetry
Peak Width ( )	0.45 min	0.12 min	Sharper Peaks
Analysis Time	25.0 min	10.0 min	2.5x Faster
Backpressure	120 bar	280 bar	Manageable on std. HPLC

Interpretation

• Selectivity: The Phenyl-Hexyl column successfully separated the isomers. The 3-nitro isomer, having a different electron density distribution than the 2-nitro, interacted differently with the phenyl ring of the stationary phase.

• Efficiency: The 2.7

  m core-shell particles provided "UHPLC-like" performance on a standard HPLC system (400 bar limit), resulting in narrower peaks and higher sensitivity (S/N ratio).

• Solvent Effect: Using Methanol was crucial. When Acetonitrile was tested on System B (data not shown), resolution dropped to 1.5 because the solvent shielded the

  interactions.

Decision Logic for Method Development

Use this workflow to determine when to switch from C18 to Phenyl-Hexyl.

Figure 2: Method Development Decision Tree. Prioritize Phenyl-Hexyl phases with Methanol when isomeric purity is the critical quality attribute (CQA).

References

• Agilent Technologies. (2012). Optimizing the Separation of 20 Nitro-aromatics Using Consecutively, a Phenyl-Hexyl Column with p-p Interaction and a C-18 Column. Application Note 5991-0832EN. [Link]

• Advanced Materials Technology. (2023). HALO Phenyl-Hexyl Column Care & Use Manual. (Demonstrates Core-Shell efficiency gains). [Link]

• Waters Corporation. (2020). Optimizing Selectivity Through Intelligent Solvent Selection Using CORTECS Phenyl Columns. (Explains the Methanol vs. Acetonitrile effect on Pi-Pi interactions). [Link]

• Chromatography Online. (2008). Comparing Selectivity of Phenylhexyl and Other Types of Phenyl Bonded Phases.[1][3] LCGC North America.[4] [Link]

Sources

• 1. waters.com [waters.com]
• 2. hplc.eu [hplc.eu]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Core-Shell vs Fully Porous Particles Webinar [phenomenex.com]

Technical Comparison: Structural Elucidation and Reactivity Profiling of Chloromethyl-Nitropyridine Isomers

Executive Summary

In the synthesis of fused heterocycles and pharmaceutical intermediates (e.g., pyrrolopyridines, Lansoprazole analogs), the regioselectivity of chloromethylation or nitration on the pyridine ring is critical. Researchers frequently encounter ambiguity when distinguishing 3-(chloromethyl)-4-nitropyridine (3-CM-4-NP) from its regioisomer 2-(chloromethyl)-4-nitropyridine (2-CM-4-NP) .

While both compounds share the formula

and similar solubility profiles, they exhibit distinct electronic behaviors that dictate their stability and reactivity. This guide provides a definitive, data-driven framework for identifying these isomers using NMR spectroscopy and chemical reactivity profiling.

Theoretical Framework & Structural Analysis

Electronic Environments

The core difference lies in the position of the chloromethyl group relative to the ring nitrogen and the nitro group.

• 3-CM-4-NP (Nicotinyl-like): The chloromethyl group is at the

  -position (C3). The C2 proton is flanked by the ring nitrogen and the chloromethyl group. The molecule possesses a plane of asymmetry that preserves the C2-H as a distinct singlet.

• 2-CM-4-NP (Picolyl-like): The chloromethyl group is at the

  -position (C2). This position is highly activated by the adjacent ring nitrogen, making the methylene protons more acidic and the carbon more electrophilic. The absence of a proton at C2 is the primary structural discriminator.

Predicted NMR Fingerprint

The distinction relies on the "Binary Switch" of the C2 proton.

Feature	3-(chloromethyl)-4-nitropyridine	2-(chloromethyl)-4-nitropyridine
C2 Proton	Present (Singlet, ~8.9–9.2 ppm)	Absent (Substituted by )
C3 Proton	Absent (Substituted by )	Present (Singlet/Doublet, ~7.8–8.2 ppm)
C5/C6 Coupling	Vicinal doublet pair ( Hz)	Vicinal doublet pair ( Hz)
Methylene ( )	Singlet, ~4.8 ppm	Singlet, ~4.9 ppm (Slightly downfield)

Note: The Nitro group at C4 strongly deshields the ortho-protons (C3 and C5). However, the Ring Nitrogen's effect on

-protons (C2 and C6) is the dominant deshielding force.

Experimental Differentiation Protocols

Protocol A: 1H NMR Structural Validation (The Gold Standard)

Objective: To definitively assign regiochemistry based on scalar coupling and chemical shift logic.

Materials:

• Solvent: DMSO-

  or (DMSO is preferred to prevent potential reaction with impurities).

• Internal Standard: TMS (0.00 ppm).

Workflow:

• Dissolve 10 mg of sample in 0.6 mL DMSO-

  .

• Acquire 1H NMR (minimum 16 scans).

• Critical Analysis Step: Focus on the region 8.5–9.5 ppm.

Interpretation Logic:

• Observation: A sharp singlet is observed > 8.8 ppm.

• Observation: No singlet > 8.5 ppm; highest shift is a doublet around 8.6–8.8 ppm (H6).

Protocol B: Differential Hydrolysis & Stability (Reactivity Test)

Objective: Distinguish isomers based on the lability of the C-Cl bond. 2-chloromethyl pyridines are significantly more unstable as free bases due to self-quaternization (intermolecular attack of Ring N on the alkyl halide).

Methodology:

• Preparation: Prepare a 5% solution of the sample in wet acetonitrile (

  ).

• Incubation: Heat to 40°C for 60 minutes.

• Monitoring: Analyze via HPLC (C18 column, Water/ACN gradient).

Results:

• 3-CM-4-NP: Shows minimal degradation (< 5%). The

  -chloromethyl group is less electrophilic.

• 2-CM-4-NP: Shows significant degradation (> 20%) to the corresponding alcohol (2-hydroxymethyl-4-nitropyridine) or polymerized material. The

  -position facilitates rapid nucleophilic displacement.

Visualization of Analytical Logic

The following diagram illustrates the decision matrix for identifying the isomer and the divergent reactivity pathways.

Figure 1: Analytical decision tree for distinguishing 3-(chloromethyl) vs 2-(chloromethyl) isomers using 1H NMR markers and correlating reactivity profiles.

Safety & Handling (Critical)

Both isomers are potent alkylating agents and potential vesicants. However, the 2-isomer presents a unique hazard profile due to its instability.

• 2-(chloromethyl)-4-nitropyridine: Must be stored as the Hydrochloride (HCl) salt. As a free base, it undergoes intermolecular self-alkylation (N-alkylation), forming a dark, insoluble tar within hours at room temperature.

• 3-(chloromethyl)-4-nitropyridine: Relatively stable as a free base but should be stored cold (

  ) and anhydrous to prevent hydrolysis to the alcohol.

PPE Requirements: Double nitrile gloves, chemical splash goggles, and a functioning fume hood are mandatory. Neutralize spills with 10% aqueous ammonia or sodium thiosulfate.

References

• Spectroscopic Prediction of Pyridines: Stenutz, R. (2023). NMR chemical shift prediction of pyridines. Stenutz.eu. Retrieved from [Link] Context: Basis for calculating substituent chemical shifts (SCS) for nitro and chloromethyl groups on the pyridine ring.

• Synthesis and Stability: Organic Syntheses. (2014).[2] 3-Methyl-4-nitropyridine-1-oxide and derivatives. Org. Synth. Retrieved from [Link] Context: Fundamental procedures for nitrating methylpyridines and subsequent functionalization, illustrating the origins of isomeric mixtures.

• Isomer Data Verification: PubChem. (2023). Compound Summary: 2-(Chloromethyl)-3-methyl-4-nitropyridine.[3][1][4] National Library of Medicine.[3] Retrieved from [Link] Context: Structural confirmation and chemical descriptors for the 2-chloromethyl series.

Sources

• 1. glppharmastandards.com [glppharmastandards.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. 2-(Chloromethyl)-3-methyl-4-nitropyridine | C7H7ClN2O2 | CID 16095904 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. CN103664886A - Preparation method of 2-[[[4-(3-methoxypropoxy)-3-methylpyridine-2-yl]-methyl]thio]-1H-benzimidazole - Google Patents [patents.google.com]

A Senior Application Scientist's Guide to the Characterization of 3-(chloromethyl)-4-nitropyridine and its Synthetic Alternatives

For researchers and professionals in drug development and organic synthesis, the precise characterization of key intermediates is paramount. This guide provides an in-depth look at the analytical techniques used to characterize 3-(chloromethyl)-4-nitropyridine, a valuable heterocyclic organic compound. We will explore its spectral properties and compare it with relevant alternatives, offering practical insights and detailed experimental protocols to ensure scientific integrity in your work.

Introduction to 3-(chloromethyl)-4-nitropyridine: A Versatile Building Block

3-(chloromethyl)-4-nitropyridine is a heterocyclic compound featuring a pyridine ring substituted with a chloromethyl group at the 3-position and a nitro group at the 4-position. Its chemical formula is C₆H₅ClN₂O₂ and it has a molecular weight of approximately 172.57 g/mol .[1] This molecule is of significant interest in medicinal chemistry and materials science due to its unique electronic properties and reactivity. The chloromethyl group serves as a reactive electrophilic center, readily undergoing nucleophilic substitution, while the nitro group can be reduced to an amino group, providing a handle for further functionalization.[1]

The strategic placement of the electron-withdrawing nitro group and the reactive chloromethyl group makes 3-(chloromethyl)-4-nitropyridine a versatile intermediate in the synthesis of more complex molecules, including potential pharmaceutical agents and functional materials.[1] A common synthetic route to this compound involves the chloromethylation of 4-nitropyridine.[1]

Comprehensive Characterization of 3-(chloromethyl)-4-nitropyridine

A thorough characterization of 3-(chloromethyl)-4-nitropyridine is essential to confirm its identity and purity. This is typically achieved through a combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 3-(chloromethyl)-4-nitropyridine, both ¹H and ¹³C NMR are indispensable.

• ¹H NMR Spectroscopy: The proton NMR spectrum will provide information on the number of different types of protons and their connectivity. For 3-(chloromethyl)-4-nitropyridine, we would expect to see distinct signals for the protons on the pyridine ring and the chloromethyl group. The electron-withdrawing nature of the nitro group and the pyridine nitrogen will cause the ring protons to appear at a lower field (higher ppm).

• ¹³C NMR Spectroscopy: The carbon NMR spectrum will show signals for each unique carbon atom in the molecule. The chemical shifts will be influenced by the electronegativity of the attached groups.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 3-(chloromethyl)-4-nitropyridine is expected to show characteristic absorption bands for the C-Cl, NO₂, and aromatic C-H and C=N bonds.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity. For 3-(chloromethyl)-4-nitropyridine, the molecular ion peak would be expected, along with fragmentation patterns corresponding to the loss of the chloro and nitro groups.

The following table summarizes the expected and observed spectral data for 3-(chloromethyl)-4-nitropyridine and related compounds.

Compound	¹H NMR (ppm)	IR (cm⁻¹)	MS (m/z)
3-(chloromethyl)-4-nitropyridine (Predicted)	Ring protons: ~7.5-9.0, CH₂Cl: ~4.8	C-Cl: ~700-800, NO₂: ~1550 & 1350, C=N: ~1600	M⁺: ~172
4-(Chloromethyl)pyridine hydrochloride	¹H NMR available[2]	-	-
3-Nitropyridine	-	IR spectrum available[3]	-
4-Nitropyridine	-	IR spectrum available[4]	-

Workflow for Characterization

The following diagram illustrates a typical workflow for the synthesis and characterization of 3-(chloromethyl)-4-nitropyridine.

Sources

• 1. Buy 3-(Chloromethyl)-4-nitropyridine | 1060809-83-7 [smolecule.com]
• 2. 4-(Chloromethyl)pyridine hydrochloride(1822-51-1) 1H NMR spectrum [chemicalbook.com]
• 3. 3-Nitropyridine(2530-26-9) IR Spectrum [chemicalbook.com]
• 4. 4-Nitropyridine(1122-61-8) IR Spectrum [m.chemicalbook.com]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-(Chloromethyl)-4-nitropyridine

An Expert Guide to Personal Protective Equipment for Handling 3-(Chloromethyl)-4-nitropyridine

A Procedural Guide for Researchers, Scientists, and Drug Development Professionals

In the synthesis-driven environment of modern drug discovery, the safe management of reactive chemical intermediates is a non-negotiable cornerstone of operational excellence. 3-(Chloromethyl)-4-nitropyridine stands as a potent building block, valued for its utility in constructing more complex molecular architectures. However, its chemical reactivity inherently presents significant hazards. This guide, grounded in established safety science and practical laboratory experience, provides a detailed protocol for the selection and use of Personal Protective Equipment (PPE) and outlines essential handling and disposal procedures. Our objective is to move beyond mere compliance and instill a deep, causal understanding of the "why" behind each safety measure, empowering you to work with confidence and security.

Immediate Hazard Assessment: Understanding the Adversary

A thorough risk assessment is the essential first step before this chemical is brought into the laboratory. While a specific Safety Data Sheet (SDS) for 3-(Chloromethyl)-4-nitropyridine may not be universally available, data from closely related structural analogs, such as 4-Chloro-3-nitropyridine and 2-(Chloromethyl)pyridine Hydrochloride, provide a clear and consistent hazard profile.[1][2]

Consolidated Hazard Profile:

• Acute Toxicity: Classified as toxic or harmful if swallowed, in contact with skin, or inhaled.[3]

• Severe Skin Corrosivity: Causes severe skin burns and damage upon contact.[2]

• Serious Eye Damage: Poses a high risk of causing irreversible eye damage.[2][4]

• Respiratory Irritation: May cause irritation to the respiratory tract if inhaled as a dust or vapor.[1]

These hazards dictate that all handling protocols must be designed to eliminate routes of exposure—dermal, ocular, and respiratory—through a multi-layered approach of engineering controls and rigorously selected PPE.

Core Directive: A Multi-Layered PPE Strategy

The selection of PPE is not a static checklist but a dynamic process adapted to the specific procedure and scale of work. The following protocol represents the mandatory minimum for handling 3-(Chloromethyl)-4-nitropyridine and its analogs.

Dermal Protection: Impervious Gloves and Clothing

Direct skin contact is a primary exposure risk leading to severe chemical burns.[2] Therefore, creating an impervious barrier is critical.

• Hand Protection:

  • Minimum Requirement: Chemical-resistant nitrile rubber gloves are essential for all handling tasks.[1] Nitrile provides a robust defense against a wide array of chemical classes.

  • Protocol for Use: Always inspect gloves for any signs of degradation or puncture before use. For tasks involving larger quantities or a heightened risk of splashing, the practice of "double-gloving" (wearing two pairs of nitrile gloves) is strongly recommended. Contaminated gloves must be removed immediately using a technique that avoids skin contact and disposed of as hazardous waste.[5]

• Body Protection:

  • Minimum Requirement: A flame-resistant lab coat, fully fastened, is mandatory.

  • Enhanced Protection: For any procedure beyond small-scale weighing, a chemical-resistant, impervious apron worn over the lab coat is required to protect against splashes.[6] All personnel must wear long pants and fully enclosed, chemical-resistant footwear.

Eye and Face Protection: A Shield Against Irreversible Harm

The designation "Causes serious eye damage" necessitates protection that goes beyond standard safety glasses.[2][7][8]

• Minimum Requirement: Tightly fitting chemical splash goggles conforming to EN 166 (EU) or NIOSH (US) standards are mandatory.[1][9]

• Enhanced Protection: During any transfer of liquids, solution preparation, or reaction workup where splashing is possible, a full-face shield must be worn in addition to the chemical splash goggles.[6][10] This combination provides a comprehensive barrier against direct splashes and aerosolized droplets.

Respiratory Protection: The Primacy of Engineering Controls

Inhalation of dust or vapors can cause respiratory irritation and systemic toxicity.[1] The hierarchy of controls dictates that engineering solutions are the primary defense.

• Primary Control: All manipulations of 3-(Chloromethyl)-4-nitropyridine, including weighing, transfers, and reaction setups, must be conducted within a properly functioning and certified chemical fume hood.[11] This ensures that airborne contaminants are effectively captured and exhausted.

• Secondary Control: In the rare event that engineering controls are insufficient or during a significant spill cleanup, respiratory protection is required. A NIOSH/MSHA-approved air-purifying respirator equipped with cartridges appropriate for organic vapors and dusts is necessary.[1][10] All users must be properly fit-tested and trained before using a respirator.

Table 1: PPE Selection Guide for 3-(Chloromethyl)-4-nitropyridine

Task	Hand Protection	Eye/Face Protection	Respiratory Protection	Body Protection
Weighing Solid	Single pair of nitrile gloves	Chemical splash goggles	Chemical Fume Hood	Lab coat
Solution Prep / Transfer	Double-gloved nitrile	Goggles and Face Shield	Chemical Fume Hood	Lab coat and chemical apron
Reaction Workup	Double-gloved nitrile	Goggles and Face Shield	Chemical Fume Hood	Lab coat and chemical apron
Spill Cleanup	Heavy-duty chemical gloves	Goggles and Face Shield	NIOSH-approved respirator	Impervious clothing/suit

Operational Plan: From Safe Handling to Secure Disposal

Effective safety is procedural. The following step-by-step guidance ensures that best practices are integrated into the entire chemical lifecycle.

Experimental Protocol: Step-by-Step Safe Handling

• Pre-Operation Briefing: Review the Safety Data Sheet for the specific chemical or a suitable analog.[1][2] Confirm the location and functionality of the nearest safety shower and eyewash station.

• Work Area Preparation: Conduct all work in a chemical fume hood. Cover the work surface with disposable, absorbent bench paper.

• Chemical Handling: When weighing the solid, do so within the fume hood to contain any dust. Use anti-static weigh boats if necessary. During transfers, add reagents slowly and in a controlled manner to avoid splashing.

• Reaction Monitoring: If the reaction is exothermic, ensure a cooling bath is readily available.

• Decontamination: Upon completion, decontaminate all glassware that has been in contact with the chemical using a suitable solvent wash, followed by a standard cleaning procedure. Dispose of the initial rinse as hazardous waste.

• Personal Decontamination: After handling is complete and before leaving the laboratory, thoroughly wash hands and any exposed skin with soap and water.[3][5]

Disposal Plan: A Closed-Loop Responsibility

All waste generated from handling 3-(Chloromethyl)-4-nitropyridine is considered hazardous and must be disposed of according to institutional and regulatory guidelines.

• Solid Waste: Contaminated PPE (gloves, bench paper, etc.) must be collected in a designated, sealed, and clearly labeled hazardous waste container.[12]

• Liquid Waste: All reaction residues and decontamination rinses must be collected in a separate, sealed, and clearly labeled hazardous waste container.[13] Do not mix with incompatible waste streams.

Visualization of the Safety Decision Framework

The following diagram illustrates the logical flow of operations, emphasizing the integration of safety checkpoints at every stage of handling 3-(Chloromethyl)-4-nitropyridine.

Caption: A procedural framework for the safe handling of hazardous pyridine derivatives.

By adhering to these rigorous PPE, handling, and disposal protocols, you ensure the protection of yourself and your colleagues, fostering a laboratory environment where cutting-edge science can be pursued safely and responsibly.

References

• Benchchem. Personal protective equipment for handling 4-Chloro-2-methyl-3-nitropyridine.
• TCI Chemicals. (2025). SAFETY DATA SHEET for 2-(Chloromethyl)pyridine Hydrochloride.
• TCI Chemicals. (2025). SAFETY DATA SHEET for 3-Nitropyridine.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET for 2-(Chloromethyl)-3-methyl-4-(2,2,2-trifluoroethoxy)pyridine hydrochloride.
• ECHEMI. 3-(Chloromethyl)-4-methylpyridine Safety Data Sheets.
• Thermo Fisher Scientific. (2007). SAFETY DATA SHEET for 3-Chloropyridine.
• TCI Chemicals. (2025). SAFETY DATA SHEET for 2,3-Dimethyl-4-nitropyridine N-Oxide.
• ECHEMI. 4-Chloro-3-nitropyridine Safety Data Sheets.
• Fisher Scientific. SAFETY DATA SHEET.
• CCOHS. Chlorine - Personal Protective Equipment (PPE).
• Apollo Scientific. 4-Chloro-2,6-dimethyl-3-nitropyridine SDS.
• Texas Department of Insurance. Chlorine Safety.
• CHEMM. Personal Protective Equipment (PPE).
• Sigma-Aldrich. (2024). SAFETY DATA SHEET for 2-(DIFLUOROMETHYL)PYRIDINE.
• CymitQuimica. (2024). Safety Data Sheet for 2,6-Dichloro-4-methyl-3-nitropyridine.
• Post Apple Scientific. (2024). 12 Safety Precautions To Follow When Handling Pyridine.
• Sigma-Aldrich. (2025). SAFETY DATA SHEET for 2-Bromo-5-nitropyridine.
• PubChem. 4-Chloro-3-nitropyridine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. 4-Chloro-3-nitropyridine | C5H3ClN2O2 | CID 2735781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. CCOHS: Chlorine [ccohs.ca]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. echemi.com [echemi.com]
• 9. echemi.com [echemi.com]
• 10. tdi.texas.gov [tdi.texas.gov]
• 11. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 12. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 13. tcichemicals.com [tcichemicals.com]